1-Bromo-3-chloro-5-fluorobenzene-d3

Core Science & Biosynthesis

Technical Guide: 1-Bromo-3-chloro-5-fluorobenzene-d3 in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-3-chloro-5-fluorobenzene-d3, a deuterated aromatic compound essential for enhancing the accuracy and reliability of quantitative analytical methods. Its primary application lies in its use as an internal standard in chromatographic techniques coupled with mass spectrometry, such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Core Concepts and Applications

1-Bromo-3-chloro-5-fluorobenzene-d3 is the deuterium-labeled analogue of 1-Bromo-3-chloro-5-fluorobenzene. The substitution of three hydrogen atoms with deuterium (³H or D) results in a molecule with a higher mass but nearly identical physicochemical properties to its non-deuterated counterpart. This characteristic is pivotal for its role as an internal standard in quantitative analysis.[1]

The fundamental principle behind using a deuterated internal standard is to correct for variations that can occur during sample preparation, injection, and ionization in the mass spectrometer. Since the deuterated standard behaves almost identically to the analyte of interest during extraction and chromatography, any loss or variation in the analytical process will affect both the analyte and the internal standard proportionally. This allows for accurate quantification of the analyte by comparing its response to the known concentration of the internal standard.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1-Bromo-3-chloro-5-fluorobenzene-d3 is crucial for its effective application. Key properties are summarized in the table below.

Property	Value
CAS Number	1219805-00-1
Molecular Formula	C₆D₃BrClF
Molecular Weight	212.46 g/mol
Exact Mass	210.927 Da
Appearance	Typically a solid at room temperature
LogP	3.3
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	1
Rotatable Bond Count	0
SMILES	[2H]C1=C(Br)C([2H])=C(F)C([2H])=C1Cl
InChI Key	GGMDFPMASIXEIR-CBYSEHNBSA-N

(Data sourced from multiple chemical suppliers and databases)

Synthesis of 1-Bromo-3-chloro-5-fluorobenzene-d3

Caption: A generalized workflow for the synthesis of 1-Bromo-3-chloro-5-fluorobenzene-d3.

Experimental Protocol: Synthesis (Hypothetical)

• Reaction Setup: In a high-pressure reaction vessel, combine 1-Bromo-3-chloro-5-fluorobenzene with a deuterated solvent (e.g., D₂O) and a suitable catalyst (e.g., a noble metal catalyst).

• Reaction Conditions: Heat the mixture to an elevated temperature (e.g., 150-200 °C) under pressure for a specified duration to facilitate the hydrogen-deuterium exchange on the aromatic ring.

• Work-up: After cooling, the organic phase is separated, washed, and dried.

• Purification: The crude product is purified using techniques such as recrystallization from a suitable solvent or column chromatography to yield the final, high-purity 1-Bromo-3-chloro-5-fluorobenzene-d3.

Application as an Internal Standard in GC-MS Analysis

The following section details a representative experimental protocol for the quantitative analysis of a hypothetical analyte, "Analyte X" (a structurally similar halogenated aromatic compound), in an environmental water sample using 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard.

Caption: Workflow for the quantitative analysis of an analyte using an internal standard with GC-MS.

Experimental Protocol: GC-MS Analysis

1. Sample Preparation

• To a 100 mL water sample, add a known amount (e.g., 10 µL of a 10 µg/mL solution) of 1-Bromo-3-chloro-5-fluorobenzene-d3 in a suitable solvent.

• Perform a liquid-liquid extraction with an appropriate organic solvent (e.g., dichloromethane).

• Separate the organic layer and concentrate it to a final volume of 1 mL.

2. GC-MS Instrumentation and Conditions

Parameter	Setting
Gas Chromatograph	Agilent 7890A or equivalent
Mass Spectrometer	Agilent 5975C or equivalent
Column	HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness)
Injection Volume	1 µL (splitless)
Inlet Temperature	280 °C
Oven Program	Initial 50 °C for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Source Temperature	230 °C
MS Quadrupole Temp.	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Ions Monitored	Hypothetical m/z for Analyte X and its qualifier ions
m/z for 1-Bromo-3-chloro-5-fluorobenzene-d3 and its qualifier ions

3. Data Analysis and Quantification

The concentration of Analyte X is calculated using the following formula:

Concentration of Analyte = (Area of Analyte / Area of Internal Standard) * (Concentration of Internal Standard / Response Factor)

The Response Factor (RF) is determined by analyzing calibration standards containing known concentrations of both the analyte and the internal standard.

Concluding Remarks

1-Bromo-3-chloro-5-fluorobenzene-d3 serves as a valuable tool for researchers and analytical scientists requiring high precision and accuracy in the quantification of halogenated aromatic compounds. Its use as an internal standard effectively mitigates variability inherent in analytical procedures, leading to more reliable and defensible data, which is of paramount importance in fields such as drug development and environmental monitoring. The methodologies outlined in this guide provide a framework for the successful application of this deuterated standard in a laboratory setting.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Guide: Material Safety Data Sheet for 1-Bromo-3-chloro-5-fluorobenzene-d3

Disclaimer: This document is an in-depth technical guide compiled from publicly available safety data for the non-deuterated analog, 1-Bromo-3-chloro-5-fluorobenzene (CAS: 33863-76-2). The safety information for the deuterated compound, 1-Bromo-3-chloro-5-fluorobenzene-d3, is expected to be nearly identical, as the toxicological and chemical properties are primarily determined by the overall molecular structure rather than isotopic substitution. However, a formal Safety Data Sheet (SDS) should always be requested from the supplier for the specific deuterated product.[1][2]

This guide is intended for researchers, scientists, and professionals in drug development who are trained in handling chemical reagents.

Section 1: Chemical Product and Company Identification

Identifier	Value
Product Name	1-Bromo-3-chloro-5-fluorobenzene-d3
Synonyms	3-Fluoro-5-bromochlorobenzene-d3
Intended Use	Research and development, tracer, internal standard for quantitative analysis (NMR, GC-MS, LC-MS).[1]
CAS Number	Not available for deuterated form. (Analog CAS: 33863-76-2)[3][4][5][6][7][8]
Molecular Formula	C₆D₃BrClF
Molecular Weight	Approx. 212.46 g/mol (Analog: 209.44 g/mol )[3][6]

Section 2: Hazards Identification

The hazard classification is based on the GHS (Globally Harmonized System of Classification and Labelling of Chemicals) data for the non-deuterated analog, 1-Bromo-3-chloro-5-fluorobenzene.

GHS Classification Summary:

Hazard Class	Category
Acute Toxicity, Oral	Category 4[3]
Skin Irritation	Category 2[3]
Serious Eye Irritation	Category 2A[3]
Specific Target Organ Toxicity, Single Exposure (Respiratory tract irritation)	Category 3[3]
Combustible Liquid	Category 4

GHS Label Elements:

Element	Description
Pictogram
Signal Word	Warning [3][5]
Hazard Statements	H302: Harmful if swallowed.[3] H315: Causes skin irritation.[3][5] H319: Causes serious eye irritation.[3] H335: May cause respiratory irritation.[3][5] H227: Combustible liquid.
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3][5] P264: Wash skin thoroughly after handling.[3] P270: Do not eat, drink or smoke when using this product.[3] P280: Wear protective gloves/protective clothing/eye protection/face protection.[3] P301+P317: IF SWALLOWED: Get medical help.[3] P302+P352: IF ON SKIN: Wash with plenty of water.[3] P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3][5] P332+P313: If skin irritation occurs: Get medical advice/attention. P501: Dispose of contents/container to an approved waste disposal plant.[3]

Section 3: Composition and Information on Ingredients

Component	Percentage (%)
1-Bromo-3-chloro-5-fluorobenzene-d3	>98% (Typical purity for analog)[4][5][6]

Section 4: Physical and Chemical Properties

The following data is for the non-deuterated analog, 1-Bromo-3-chloro-5-fluorobenzene.

Property	Value
Appearance	Clear, colorless to slightly pale yellow liquid.[4][5][6]
Density	1.72 g/cm³[4][6]
Boiling Point	188.6 °C at 760 mmHg[4] 72 °C at 5 mmHg[6]
Flash Point	67.9 °C[4] - 80 °C[9]
Refractive Index	n20/D 1.55[6]
Solubility	Insoluble in water.[9]

Experimental Protocols

General Handling and Safety Protocol

This protocol outlines the standard procedure for handling halogenated aromatic compounds like 1-Bromo-3-chloro-5-fluorobenzene-d3 in a laboratory setting.

• Risk Assessment: Before handling, conduct a thorough risk assessment for the planned experiment, considering the quantity of the substance, potential for aerosol generation, and reaction conditions.

• Engineering Controls: All work must be performed in a well-ventilated chemical fume hood.[8] Ensure that an eyewash station and safety shower are readily accessible.[8]

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or a face shield.

  • Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene). Change gloves immediately if contamination occurs.

  • Body Protection: Wear a lab coat. For larger quantities, consider a chemical-resistant apron.

• Dispensing and Weighing:

  • Dispense the liquid carefully to avoid splashing.

  • If weighing is necessary, perform this in the fume hood.

  • Keep the container tightly closed when not in use.

• Spill Procedure:

  • Small Spills: Absorb with an inert, non-combustible material (e.g., vermiculite, sand). Place the contaminated material in a sealed, labeled container for hazardous waste disposal.

  • Large Spills: Evacuate the area. Alert safety personnel. Do not attempt to clean up without appropriate training and equipment.

• Waste Disposal: Dispose of all waste materials (including empty containers) in accordance with local, state, and federal regulations for hazardous chemical waste. Do not pour down the drain.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.[8] Recommended storage temperature is between 2 - 8 °C.[6]

First-Aid Protocol

Exposure Route	First-Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[10]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical attention.[8]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[8][10]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[10]

Visualizations

GHS Hazard Communication Workflow

The following diagram illustrates the logical flow from chemical identification to hazard communication based on the GHS framework.

Caption: GHS hazard classification and communication workflow.

Safe Handling and Emergency Response Protocol

This diagram outlines the workflow for safely handling the chemical and the appropriate response in case of an exposure event.

Caption: Workflow for safe chemical handling and emergency response.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1-Bromo-3-chloro-5-fluorobenzene-d3 | LGC Standards [lgcstandards.com]
• 3. 1-Bromo-3-chloro-5-fluorobenzene | C6H3BrClF | CID 2736223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1-Bromo-3-chloro-5-fluorobenzene CAS 33863-76-2 [homesunshinepharma.com]
• 5. 1-Bromo-3-chloro-5-fluorobenzene | 33863-76-2 [sigmaaldrich.com]
• 6. chemimpex.com [chemimpex.com]
• 7. 1-Bromo-3-chloro-5-fluorobenzene | 33863-76-2 [chemicalbook.com]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]
• 10. aksci.com [aksci.com]

In-Depth Technical Guide: Deuterium Labeling Position in 1-Bromo-3-chloro-5-fluorobenzene-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-3-chloro-5-fluorobenzene-d3, with a specific focus on the precise positioning of the deuterium labels. This isotopically labeled compound is a valuable tool in various research and development applications, including as an internal standard for quantitative analysis by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).

Deuterium Labeling Position

The deuterium atoms in 1-Bromo-3-chloro-5-fluorobenzene-d3 are located at the 2, 4, and 6 positions of the benzene ring. This specific isotopic placement is confirmed by its chemical nomenclature, 1-bromo-3-chloro-2,4,6-trideuterio-5-fluorobenzene, as well as by standardized chemical identifiers. The substitution pattern results from the directing effects of the halogen substituents on the aromatic ring during the deuteration process.

Structural Representation:

Caption: Molecular structure of 1-Bromo-3-chloro-5-fluorobenzene-d3.

The bromine, chlorine, and fluorine atoms are electron-withdrawing groups, which deactivate the aromatic ring towards electrophilic substitution. However, they are also ortho, para-directing. In the case of 1-bromo-3-chloro-5-fluorobenzene, the positions ortho and para to the halogen substituents are the most activated for hydrogen-deuterium exchange, leading to the observed labeling pattern.

Physicochemical and Analytical Data

While specific experimental data for the isotopic purity and yield of 1-Bromo-3-chloro-5-fluorobenzene-d3 are not extensively published, the following table summarizes its key physicochemical properties and the expected analytical characterization data based on its structure and analogy to similar deuterated compounds.

Property	Value
Chemical Formula	C₆D₃BrClF
Molecular Weight	~212.46 g/mol
CAS Number	1219805-00-1
SMILES	[2H]C1=C(C(=C(C(=C1Cl)[2H])Br)[2H])F
InChI	InChI=1S/C6H3BrClF/c7-4-1-5(8)3-6(9)2-4/h1-3H/i1D,2D,3D
Expected Isotopic Purity	>98% (typical for commercially available deuterated standards)
Appearance	Colorless to light yellow liquid or solid
Expected ¹H NMR	Absence of signals in the aromatic region
Expected ²H NMR	Signals corresponding to the deuterium atoms at positions 2, 4, and 6
Expected Mass Spectrum	Molecular ion peak (M+) reflecting the mass of the d3 isotopologue

Experimental Protocol: Synthesis via Acid-Catalyzed H/D Exchange

A plausible and commonly employed method for the synthesis of 1-Bromo-3-chloro-5-fluorobenzene-d3 is through acid-catalyzed hydrogen-deuterium exchange. This method involves the reaction of the non-deuterated precursor with a deuterium source in the presence of a strong acid catalyst.

Materials:

• 1-Bromo-3-chloro-5-fluorobenzene

• Deuterium oxide (D₂O, 99.8 atom % D)

• Deuterated sulfuric acid (D₂SO₄, 96-98 wt. % in D₂O) or another strong deuterated acid

• Anhydrous diethyl ether or dichloromethane

• Saturated sodium bicarbonate solution (prepared with H₂O)

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask with a reflux condenser

• Magnetic stirrer and heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1-Bromo-3-chloro-5-fluorobenzene (1.0 eq) in an excess of deuterium oxide (e.g., 20 eq).

• Catalyst Addition: Carefully add a catalytic amount of deuterated sulfuric acid (e.g., 0.1-0.2 eq) to the reaction mixture.

• Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by taking small aliquots, quenching them, and analyzing by ¹H NMR to observe the disappearance of the aromatic proton signals. The reaction time can vary from 24 to 72 hours depending on the desired level of deuteration.

• Workup: After cooling to room temperature, carefully quench the reaction by adding the mixture to a separatory funnel containing ice-cold saturated sodium bicarbonate solution to neutralize the acid.

• Extraction: Extract the organic product with diethyl ether or dichloromethane (3 x volume of the aqueous phase).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic phase over anhydrous magnesium sulfate or sodium sulfate.

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel or by distillation under reduced pressure to yield pure 1-Bromo-3-chloro-5-fluorobenzene-d3.

• Analysis: Confirm the structure and isotopic purity of the final product using ¹H NMR, ¹³C NMR, ²H NMR, and mass spectrometry.

Caption: General workflow for the synthesis of 1-Bromo-3-chloro-5-fluorobenzene-d3.

Logical Relationship of Deuteration

The regioselectivity of the deuterium labeling is governed by the principles of electrophilic aromatic substitution. The halogen substituents, while deactivating the ring overall, direct incoming electrophiles (in this case, D⁺) to the ortho and para positions.

Caption: Logical flow of deuterium labeling in 1-Bromo-3-chloro-5-fluorobenzene.

This in-depth guide provides essential information for researchers and professionals working with 1-Bromo-3-chloro-5-fluorobenzene-d3. The defined labeling positions, along with the proposed synthetic protocol and analytical considerations, will aid in the effective application of this valuable isotopic standard in various scientific disciplines.

In-Depth Technical Guide: Mass Spectral Data for 1-Bromo-3-chloro-5-fluorobenzene-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the predicted mass spectral data for 1-Bromo-3-chloro-5-fluorobenzene-d3. The information herein is intended to support research, analytical method development, and drug development activities where this compound is used, often as an internal standard in quantitative analyses.[1]

Predicted Mass Spectral Data

The mass spectrum for the deuterated compound 1-Bromo-3-chloro-5-fluorobenzene-d3 has been predicted based on the known fragmentation patterns of its non-deuterated analogue, 1-Bromo-3-chloro-5-fluorobenzene, and the principles of mass spectrometry for isotopically labeled compounds. The introduction of three deuterium atoms results in a 3-dalton mass shift for the molecular ion and any fragments retaining the deuterated benzene ring.

The electron ionization (EI) mass spectrum of halogenated benzenes is characterized by a prominent molecular ion peak and distinct isotopic patterns due to the natural abundance of bromine and chlorine isotopes. The fragmentation is primarily driven by the loss of halogen atoms and the cleavage of the aromatic ring.

Below is a summary of the predicted key mass spectral peaks for 1-Bromo-3-chloro-5-fluorobenzene-d3. The m/z values are calculated based on the most abundant isotopes (¹H, ¹²C, ¹⁹F, ³⁵Cl, ⁷⁹Br, and ²H). The relative intensities are estimated based on the fragmentation of the non-deuterated compound.

Predicted m/z	Proposed Fragment Ion	Chemical Formula	Fragmentation Pathway	Predicted Relative Intensity
212/214/216	[M]⁺	[C₆D₃BrClF]⁺	Molecular Ion	High
133/135	[M - Br]⁺	[C₆D₃ClF]⁺	Loss of Bromine radical	Moderate
177/179	[M - Cl]⁺	[C₆D₃BrF]⁺	Loss of Chlorine radical	Low
98	[M - Br - Cl]⁺	[C₆D₃F]⁺	Loss of Bromine and Chlorine radicals	Moderate
78	[C₅D₃]⁺	Ring fragmentation	Low

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

The following is a detailed protocol for the analysis of 1-Bromo-3-chloro-5-fluorobenzene-d3 using Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is based on standard methods for the analysis of volatile aromatic compounds.

Sample Preparation

• Standard Solution: Prepare a stock solution of 1-Bromo-3-chloro-5-fluorobenzene-d3 in a volatile, high-purity solvent (e.g., dichloromethane or methanol) at a concentration of 1 mg/mL.

• Working Solutions: Perform serial dilutions of the stock solution to prepare working standards at concentrations appropriate for the expected sample concentrations and instrument sensitivity.

Instrumentation

• Gas Chromatograph: An Agilent 7890A GC system or equivalent, equipped with a split/splitless injector.

• Mass Spectrometer: An Agilent 5975C VL MSD or equivalent single quadrupole mass spectrometer.

GC-MS Parameters

• GC Column: A non-polar or medium-polarity capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness HP-5ms or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Injection Volume: 1 µL.

• Injection Mode: Splitless for trace analysis or split (e.g., 50:1) for higher concentrations.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/min.

  • Final hold: Hold at 250 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Scan Range: m/z 50 - 300.

• Solvent Delay: 3 minutes.

Data Acquisition and Analysis

• Acquire data in full scan mode to obtain the complete mass spectrum.

• For quantitative analysis, Selected Ion Monitoring (SIM) mode can be used to enhance sensitivity and selectivity by monitoring the characteristic ions of the analyte and internal standard.

• Process the acquired data using the instrument's software to identify peaks, integrate peak areas, and generate mass spectra.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the GC-MS analysis of 1-Bromo-3-chloro-5-fluorobenzene-d3.

GC-MS Experimental Workflow

References

• 1. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Solubility of 1-Bromo-3-chloro-5-fluorobenzene-d3 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of 1-Bromo-3-chloro-5-fluorobenzene-d3. Due to the limited availability of specific quantitative solubility data for this deuterated compound, this document focuses on its predicted solubility based on fundamental chemical principles, data from its non-deuterated analog, and a detailed experimental protocol for determining precise solubility in any given organic solvent.

Predicted Solubility Profile

Quantitative solubility data for 1-Bromo-3-chloro-5-fluorobenzene-d3 is not extensively available in published literature. However, its solubility profile can be reliably predicted based on the principle of "like dissolves like." The molecule is a halogenated aromatic compound, giving it a largely nonpolar character with a moderate dipole moment arising from the electronegative halogen substituents. The isotopic substitution of deuterium for hydrogen is not expected to significantly alter its solubility properties compared to its non-deuterated counterpart, 1-Bromo-3-chloro-5-fluorobenzene.

The predicted solubility in common organic solvents is summarized in the table below. These predictions are based on the polarity of the solvents and the nonpolar nature of the solute.

Solvent Class	Examples	Predicted Solubility	Rationale
Nonpolar Aprotic	Hexane, Toluene, Diethyl Ether	High	Van der Waals forces between the nonpolar solvent and the largely nonpolar solute lead to favorable dissolution.
Polar Aprotic	Acetone, Ethyl Acetate, Chloroform, DCM	High to Medium	These solvents can accommodate the solute's dipole moment. Stronger interactions are expected with chlorinated solvents.
Polar Aprotic (High Polarity)	DMSO, DMF	Medium to Low	While some solubility is expected, the high polarity of these solvents may not be optimal for the nonpolar benzene ring.[1]
Polar Protic	Ethanol, Methanol	Medium to Low	The ability of these solvents to hydrogen bond does not strongly favor interaction with the solute, which cannot act as a hydrogen bond donor.[1]
Aqueous	Water	Sparingly Soluble	The compound is hydrophobic and lacks the ability to form significant hydrogen bonds with water, resulting in very low solubility.

Note: This table provides qualitative predictions. For precise quantitative data, experimental determination is necessary as outlined in Section 3.

Factors Influencing Solubility

The solubility of a compound is not an intrinsic property but is dependent on a variety of factors. For 1-Bromo-3-chloro-5-fluorobenzene-d3, the key factors are the physicochemical properties of both the solute and the solvent, as well as external conditions. The interplay of these factors governs the extent to which the compound will dissolve.

Diagram 1: Key factors influencing the solubility of an organic compound.

Experimental Protocol for Solubility Determination

To obtain precise, quantitative solubility data, the equilibrium solubility (or thermodynamic solubility) should be determined experimentally. The most common and reliable method for this is the Shake-Flask Method .[2][3][4] This method involves saturating a solvent with the solute and then quantifying the dissolved amount.

Objective: To determine the concentration of a saturated solution of 1-Bromo-3-chloro-5-fluorobenzene-d3 in a chosen organic solvent at a specific temperature.

Materials:

• 1-Bromo-3-chloro-5-fluorobenzene-d3 (solid)

• Chosen organic solvent (HPLC grade or equivalent)

• Volumetric flasks and pipettes

• Scintillation vials or other sealable glass containers

• Orbital shaker or thermomixer with temperature control

• Centrifuge

• Syringes and chemically inert syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or Gas Chromatography-Mass Spectrometry (GC-MS)

Methodology:

• Preparation of a Saturated Solution:

  • Add an excess amount of 1-Bromo-3-chloro-5-fluorobenzene-d3 to a vial. An excess is critical to ensure that equilibrium with the undissolved solid is achieved.

  • Accurately pipette a known volume of the chosen organic solvent into the vial.

  • Securely cap the vial to prevent solvent evaporation.

  • Place the vial in an orbital shaker or thermomixer set to a constant temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient period to reach equilibrium. For many compounds, 24 hours is adequate, but 48-72 hours may be necessary to ensure equilibrium is reached.[2]

• Separation of Undissolved Solute:

  • After the equilibration period, allow the vials to stand undisturbed at the set temperature for a short period to let the excess solid settle.

  • To separate the saturated solution from the remaining solid, centrifuge the vial at high speed.[5]

  • Carefully withdraw a portion of the clear supernatant using a syringe.

  • Immediately filter the supernatant through a chemically inert syringe filter into a clean vial. This step removes any remaining microscopic solid particles.

• Quantification of Solute Concentration:

  • Prepare a series of standard solutions of 1-Bromo-3-chloro-5-fluorobenzene-d3 of known concentrations in the same solvent.

  • Generate a calibration curve by analyzing these standards using a suitable analytical method like HPLC or GC-MS.

  • Accurately dilute a known volume of the filtered saturated solution.

  • Analyze the diluted sample using the same analytical method.

  • Determine the concentration of the solute in the saturated solution by comparing its analytical response to the calibration curve, accounting for the dilution factor.

• Data Reporting:

  • The solubility should be reported in standard units such as mg/mL or mol/L, specifying the solvent and the temperature at which the measurement was conducted.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the Shake-Flask method for determining thermodynamic solubility.

Diagram 2: Experimental workflow for the Shake-Flask solubility determination method.

References

• 1. 1-Bromo-3-chloro-5-fluorobenzene-d3 (3-Fluoro-5-bromochlorobenzene-d3) | Isotope-Labeled Compounds | 1219805-00-1 | Invivochem [invivochem.com]
• 2. enamine.net [enamine.net]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. bioassaysys.com [bioassaysys.com]
• 5. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]

The Dual Role of 1-Bromo-3-chloro-5-fluorobenzene and its Deuterated Analog in Modern Research: A Technical Guide

For Immediate Release

This technical guide provides an in-depth exploration of the primary applications of 1-Bromo-3-chloro-5-fluorobenzene and its deuterated form, 1-Bromo-3-chloro-5-fluorobenzene-d3, for researchers, scientists, and professionals in drug development. This document details their core uses as a versatile synthetic building block and a high-precision internal standard in bioanalytical studies, respectively. Included are detailed experimental protocols, quantitative data summaries, and workflow diagrams to illustrate their practical implementation in a research setting.

1-Bromo-3-chloro-5-fluorobenzene-d3: A High-Fidelity Internal Standard for Quantitative Bioanalysis

The deuterated analog, 1-Bromo-3-chloro-5-fluorobenzene-d3, serves a critical role as an internal standard in quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) for pharmacokinetic and metabolic studies. The incorporation of deuterium atoms provides a mass shift that allows for its differentiation from the non-labeled analyte, while its nearly identical physicochemical properties ensure it co-elutes and experiences similar matrix effects, thereby enabling highly accurate and precise quantification of the target analyte.[1][2]

Application in Metabolic Stability Assays

A key application of deuterated internal standards is in in vitro metabolic stability assays, which are crucial for predicting the in vivo pharmacokinetic profile of drug candidates.[1] These assays typically involve incubating a test compound with liver microsomes or hepatocytes and quantifying its degradation over time.[3][4] The use of a deuterated internal standard is essential to correct for variability during sample preparation and analysis.[1]

Table 1: Representative Parameters for a Metabolic Stability Assay

Parameter	Value
Test Compound Concentration	1 µM
Microsomal Protein Conc.	0.5 mg/mL
Internal Standard Conc.	100 nM
Incubation Times	0, 5, 15, 30, 60 min
Quenching Solution	Acetonitrile with Internal Standard
Analytical Method	LC-MS/MS

Representative Experimental Protocol: In Vitro Metabolic Stability in Human Liver Microsomes

The following protocol outlines a typical procedure for assessing the metabolic stability of a drug candidate using 1-Bromo-3-chloro-5-fluorobenzene-d3 as a hypothetical internal standard.

Materials:

• Test compound

• 1-Bromo-3-chloro-5-fluorobenzene-d3 (Internal Standard, IS)

• Pooled human liver microsomes (HLM)

• NADPH regenerating system

• Phosphate buffer (pH 7.4)

• Acetonitrile (ACN)

• 96-well plates

Procedure:

• Preparation of Solutions:

  • Prepare a 1 mM stock solution of the test compound in DMSO.

  • Prepare a 10 µM working solution of the test compound by diluting the stock solution in phosphate buffer.

  • Prepare a 10 µM stock solution of the internal standard in DMSO.

  • Prepare a 100 nM working solution of the internal standard in ACN (quenching solution).

• Incubation:

  • In a 96-well plate, add the HLM and the test compound working solution.

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

• Sampling and Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), transfer an aliquot of the incubation mixture to a new 96-well plate containing the ice-cold ACN with the internal standard. This action stops the reaction and precipitates proteins.[1]

• Sample Processing:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to determine the peak area ratio of the test compound to the internal standard.

Data Analysis:

• Calculate the percentage of the test compound remaining at each time point relative to the zero-minute time point.

• Plot the natural logarithm of the percent remaining versus time to determine the elimination rate constant and the in vitro half-life.

Workflow for Quantitative Bioanalysis

The following diagram illustrates a standard workflow for the quantitative analysis of a small molecule drug in a biological matrix, such as plasma, using an LC-MS/MS system and a deuterated internal standard.

Caption: Workflow for LC-MS/MS quantitative analysis.

1-Bromo-3-chloro-5-fluorobenzene: A Versatile Synthetic Building Block

The non-deuterated form, 1-Bromo-3-chloro-5-fluorobenzene, is a valuable intermediate in organic synthesis, particularly for the construction of complex molecules used in the pharmaceutical and agrochemical industries.[5][6] Its distinct halogen substitution pattern allows for selective functionalization through various cross-coupling reactions.

Application in Cross-Coupling Reactions

1-Bromo-3-chloro-5-fluorobenzene is frequently employed as a substrate in palladium-catalyzed cross-coupling reactions, such as the Suzuki and Heck reactions, to form carbon-carbon bonds.[7][8] This enables the synthesis of highly substituted aromatic compounds that are scaffolds for bioactive molecules.

A study by Shaikh et al. detailed the optimization of the nucleophilic aromatic substitution of the fluorine atom in 1-bromo-3-chloro-5-fluorobenzene with methoxide to synthesize 1-bromo-3-chloro-5-methoxybenzene, a precursor for methoxylated polychlorinated biphenyls.[7]

Table 2: Optimization of Methoxy-de-fluorination of 1-Bromo-3-chloro-5-fluorobenzene

Entry	Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	NaOMe	MeOH	Reflux	24	85
2	NaOMe	DMF	100	12	92
3	NaOMe	Dioxane	100	18	78
4	KOMe	t-BuOH	Reflux	24	65
5	Cs2CO3/MeOH	DMF	120	8	95

Data adapted from Shaikh et al. (2018).[7]

Experimental Protocol: Synthesis of 1-Bromo-3-chloro-5-methoxybenzene

The following protocol is based on the optimized conditions reported for the methoxy-de-fluorination of 1-bromo-3-chloro-5-fluorobenzene.[7]

Materials:

• 1-Bromo-3-chloro-5-fluorobenzene

• Sodium methoxide (NaOMe)

• N,N-Dimethylformamide (DMF)

• Diethylene glycol di-n-butyl ether (internal standard for GC analysis)

Procedure:

• Reaction Setup:

  • To a flame-dried flask, add 1-bromo-3-chloro-5-fluorobenzene (1.0 mmol).

  • Add DMF as the solvent.

  • Add sodium methoxide (1.2 mmol).

• Reaction Conditions:

  • Heat the reaction mixture to 100°C under a nitrogen atmosphere.

  • Monitor the reaction progress by gas chromatography (GC) using an internal standard.

• Work-up and Purification:

  • After completion of the reaction (typically 12 hours), cool the mixture to room temperature.

  • Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain 1-bromo-3-chloro-5-methoxybenzene.

Synthetic Pathway Illustration

The following diagram illustrates the use of 1-Bromo-3-chloro-5-fluorobenzene as a building block in a Suzuki cross-coupling reaction, a common strategy for synthesizing biaryl compounds, which are prevalent in many pharmaceutical agents.[9]

Caption: Suzuki coupling with 1-Bromo-3-chloro-5-fluorobenzene.

Conclusion

1-Bromo-3-chloro-5-fluorobenzene and its deuterated analog are valuable tools in modern chemical and pharmaceutical research. The deuterated compound provides a high-fidelity internal standard for precise and accurate quantification in bioanalytical assays, which is critical for drug development. The non-deuterated form serves as a versatile synthetic intermediate, enabling the construction of complex molecular architectures through well-established cross-coupling methodologies. The protocols and data presented in this guide highlight the core applications and provide a framework for the practical implementation of these compounds in a research setting.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. beckman.com [beckman.com]
• 4. Metabolic stability assay in human, rat, dog or mouse hepatocytes [protocols.io]
• 5. 1-Bromo-5-chloro-3-fluoro-2-nitrobenzene | 1642542-05-9 | Benchchem [benchchem.com]
• 6. 5-Bromo-1-chloro-3-fluoro-2-methylbenzene | 1806058-46-7 | Benchchem [benchchem.com]
• 7. SYNTHESIS OF MONO- AND DIMETHOXYLATED POLYCHLORINATED BIPHENYLS DERIVATIVES STARTING FROM FLUOROARENE DERIVATIVES - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CA2707492A1 - Gamma secretase modulators - Google Patents [patents.google.com]
• 9. US6444668B1 - Combination regimens using progesterone receptor modulators - Google Patents [patents.google.com]

A Technical Guide to 1-Bromo-3-chloro-5-fluorobenzene-d3: Application in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromo-3-chloro-5-fluorobenzene-d3, a deuterated internal standard essential for the accurate quantification of halogenated aromatic compounds in complex matrices. This document details its physicochemical properties, commercial availability, and provides a detailed, representative experimental protocol for its use in Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of persistent organic pollutants (POPs).

Introduction to 1-Bromo-3-chloro-5-fluorobenzene-d3

1-Bromo-3-chloro-5-fluorobenzene-d3 is the deuterated analog of 1-Bromo-3-chloro-5-fluorobenzene. The substitution of three hydrogen atoms with deuterium atoms results in a mass shift that allows it to be distinguished from the non-deuterated analyte by mass spectrometry, while maintaining nearly identical chemical and physical properties. This makes it an ideal internal standard for correcting for analyte loss during sample preparation and for variations in instrument response, thereby improving the accuracy and precision of quantitative analyses. Its primary application is as an internal standard for the analysis of halogenated organic compounds, such as pesticides, flame retardants, and other persistent organic pollutants, by GC-MS, LC-MS, and NMR.

Commercial Suppliers

1-Bromo-3-chloro-5-fluorobenzene-d3 is available from several reputable chemical suppliers catering to the research and pharmaceutical industries. The following table summarizes some of the key commercial sources.

Supplier	Product Number	Purity	Available Quantities
Clinivex	Varies	High Purity	Inquire
BOC Sciences	1219805-00-1	High Purity	Inquire
LGC Standards	Varies	Certified Reference Material	Inquire
Fisher Scientific	30309065	98 atom % D, min 98% Chemical Purity	1 g
InvivoChem	Varies	High Purity	500 mg
MedChemExpress	HY-138729S	High Purity	1 mg, 5 mg

Physicochemical and Spectroscopic Data

Accurate data on the physicochemical and spectroscopic properties of an internal standard is crucial for method development and data interpretation. The properties of 1-Bromo-3-chloro-5-fluorobenzene-d3 and its non-deuterated analog are presented below.

Table 1: Physicochemical Properties

Property	1-Bromo-3-chloro-5-fluorobenzene-d3	1-Bromo-3-chloro-5-fluorobenzene
CAS Number	1219805-00-1	33863-76-2[1]
Molecular Formula	C₆D₃BrClF	C₆H₃BrClF[1][2]
Molecular Weight	212.46 g/mol [3]	209.44 g/mol [1][2]
Appearance	Colorless to light yellow clear liquid or solid at room temperature[4]	Colorless to light yellow clear liquid[1]
Boiling Point	Not available	72 °C @ 5 mmHg[1]
Density	Not available	1.72 g/cm³[1]
LogP	3.3[4]	3.3[2]

Table 2: Spectroscopic Data

Data Type	1-Bromo-3-chloro-5-fluorobenzene-d3	1-Bromo-3-chloro-5-fluorobenzene
SMILES	[2H]c1c(F)c([2H])c(Br)c([2H])c1Cl[5]	C1=C(C=C(C=C1Cl)Br)F[2]
InChI	InChI=1S/C6H3BrClF/c7-4-1-5(8)3-6(9)2-4/h1-3H/i1D,2D,3D[4]	InChI=1S/C6H3BrClF/c7-4-1-5(8)3-6(9)2-4/h1-3H[2]

Experimental Protocol: Quantification of Halogenated Pollutants in Environmental Samples by GC-MS

This section provides a detailed, representative protocol for the quantitative analysis of halogenated persistent organic pollutants (POPs) in a soil matrix, using 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard. This protocol is a composite based on established methods for POPs analysis.[6][7]

Sample Preparation and Extraction

Caption: Workflow for the extraction and cleanup of soil samples for POP analysis.

• Sample Homogenization: Air-dry the soil sample and sieve to remove large debris. Homogenize the sample by thorough mixing.

• Spiking with Internal Standard: Weigh 10 g of the homogenized soil into a beaker. Spike the sample with a known amount (e.g., 50 µL of a 1 µg/mL solution) of 1-Bromo-3-chloro-5-fluorobenzene-d3 in a suitable solvent like hexane.

• Drying: Add 20 g of anhydrous sodium sulfate to the soil and mix thoroughly to create a free-flowing powder.

• Extraction: Transfer the sample to a pressurized liquid extraction (PLE) cell. Extract the sample with a mixture of hexane and acetone (1:1, v/v) at elevated temperature and pressure (e.g., 100 °C, 1500 psi).

• Concentration: Collect the extract and concentrate it to approximately 1 mL using a gentle stream of nitrogen.

• Cleanup:

  • Prepare a solid-phase extraction (SPE) column packed with activated Florisil®.

  • Apply the concentrated extract to the top of the column.

  • Elute with 50 mL of hexane, followed by 50 mL of a hexane/diethyl ether mixture (e.g., 90:10, v/v).

  • Collect the eluates and combine them.

  • Concentrate the combined eluate to a final volume of 1 mL under a gentle stream of nitrogen.

• Addition of Recovery Standard: Add a recovery (or injection) standard (e.g., a deuterated polycyclic aromatic hydrocarbon not expected in the sample) to assess instrument performance during the analysis.

GC-MS Analysis

Table 3: GC-MS Instrumental Parameters

Parameter	Setting
Gas Chromatograph	Agilent 7890B or equivalent
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms)
Injection Mode	Splitless
Injection Volume	1 µL
Inlet Temperature	280 °C
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial 80 °C (hold 2 min), ramp to 200 °C at 15 °C/min, then ramp to 300 °C at 5 °C/min (hold 10 min)
Mass Spectrometer	Agilent 5977B or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Transfer Line Temp.	290 °C
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C

SIM Ions to Monitor:

• 1-Bromo-3-chloro-5-fluorobenzene-d3: m/z (to be determined from the mass spectrum, expected around 213, 215)

• Target Analytes: Specific quantification and confirmation ions for each target POP.

Data Analysis and Quantification

Caption: Logical workflow for quantification using an internal standard.

• Calibration: Prepare a series of calibration standards containing the target analytes at different concentrations. Spike each calibration standard with the same amount of 1-Bromo-3-chloro-5-fluorobenzene-d3 as the samples. Analyze the calibration standards using the same GC-MS method.

• Response Factor Calculation: For each calibration standard, calculate the relative response factor (RRF) for each analyte using the following equation:

  RRF = (Areaanalyte / Concentrationanalyte) / (AreaIS / ConcentrationIS)

• Calibration Curve: Plot the RRF against the concentration of the analyte for the series of calibration standards.

• Quantification: In the analyzed sample, calculate the concentration of each analyte using the previously generated calibration curve and the following equation:

  Concentrationanalyte = (Areaanalyte / AreaIS) * (ConcentrationIS / RRF)

Conclusion

1-Bromo-3-chloro-5-fluorobenzene-d3 serves as a robust internal standard for the quantitative analysis of halogenated aromatic compounds. Its physicochemical properties, which closely mimic those of many persistent organic pollutants, ensure its utility in complex environmental and biological matrices. The detailed experimental protocol provided in this guide offers a representative workflow for its application in GC-MS analysis, from sample preparation to data quantification. The use of such deuterated internal standards is critical for achieving the high levels of accuracy and precision required in research, drug development, and regulatory monitoring.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 1-Bromo-3-chloro-5-fluorobenzene | C6H3BrClF | CID 2736223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. labshake.com [labshake.com]
• 4. 1-Bromo-3-chloro-5-fluorobenzene-d3 (3-Fluoro-5-bromochlorobenzene-d3) | Isotope-Labeled Compounds | 1219805-00-1 | Invivochem [invivochem.com]
• 5. 1-Bromo-3-chloro-5-fluorobenzene-d3, CDN 1 g | Buy Online | CDN | Fisher Scientific [fishersci.ie]
• 6. Sample Preparation for Persistent Organic Pollutants (POPs) - AnalyteGuru [thermofisher.com]
• 7. ccbasilea-crestocolmo.org.uy [ccbasilea-crestocolmo.org.uy]

Protocols & Analytical Methods

Application Note: Utilization of 1-Bromo-3-chloro-5-fluorobenzene-d3 as an Internal Standard for GC/MS Analysis

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for the use of 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard in the quantitative analysis of volatile and semi-volatile organic compounds by Gas Chromatography-Mass Spectrometry (GC/MS). The use of a deuterated internal standard is a robust technique to improve accuracy and precision by correcting for variations in sample preparation, injection volume, and instrument response.[1][2][3]

Introduction

Quantitative analysis by GC/MS is a cornerstone of modern analytical chemistry, particularly within the pharmaceutical and environmental sectors. Achieving high accuracy and precision can be challenging due to potential variations throughout the analytical workflow. The internal standard method is a widely accepted technique to mitigate these variations. An ideal internal standard is a compound that is chemically similar to the analyte(s) of interest but is not naturally present in the sample.[1] Deuterated compounds, such as 1-Bromo-3-chloro-5-fluorobenzene-d3, are excellent internal standards for GC/MS analysis because they co-elute with their non-deuterated counterparts and exhibit similar ionization behavior, yet are distinguishable by their mass-to-charge ratio (m/z).[1][4]

This document outlines the preparation of standards, sample handling, and recommended GC/MS parameters for the effective use of 1-Bromo-3-chloro-5-fluorobenzene-d3.

Experimental Protocols

Materials and Reagents

• Internal Standard (IS): 1-Bromo-3-chloro-5-fluorobenzene-d3 (Purity ≥98%)

• Solvent: Dichloromethane (DCM), GC grade or equivalent

• Analytes of Interest: Project-specific volatile or semi-volatile organic compounds

• Sample Matrix: Project-specific (e.g., plasma, soil, water, reaction mixture)

• Glassware: Volumetric flasks, autosampler vials with septa

Preparation of Standard Solutions

• Internal Standard Stock Solution (IS Stock):

  • Accurately weigh approximately 10 mg of 1-Bromo-3-chloro-5-fluorobenzene-d3.

  • Dissolve in dichloromethane in a 10 mL volumetric flask and dilute to the mark. This yields a concentration of approximately 1000 µg/mL.

  • Store at 4°C in a tightly sealed amber vial.

• Internal Standard Working Solution (IS Working):

  • Dilute the IS Stock Solution with dichloromethane to a final concentration of 10 µg/mL. This working solution will be used to spike all calibration standards, quality controls, and samples.

• Calibration Standards:

  • Prepare a series of calibration standards containing the analyte(s) of interest at concentrations spanning the expected sample range.

  • A typical calibration curve might include 5 to 7 concentration levels.

  • To each calibration standard, add a constant volume of the IS Working Solution to achieve a final internal standard concentration of, for example, 1 µg/mL.

Sample Preparation

The following is a general liquid-liquid extraction protocol. The specific procedure should be optimized based on the sample matrix.

• Spiking: To 1 mL of the liquid sample (e.g., plasma, water), add a precise volume of the IS Working Solution to achieve the same final concentration as in the calibration standards (e.g., 1 µg/mL).

• Extraction:

  • Add 2 mL of dichloromethane to the spiked sample.

  • Vortex for 2 minutes to ensure thorough mixing.

  • Centrifuge at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Collection: Carefully transfer the organic (bottom) layer to a clean autosampler vial.

• Analysis: The sample is now ready for GC/MS analysis.

GC/MS Instrumental Parameters

The following parameters are provided as a starting point and should be optimized for the specific analytes and instrumentation. These are based on general methods for volatile organic compounds, such as EPA Method 8260.[5][6][7][8][9]

Gas Chromatograph (GC) Conditions:

Parameter	Value
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Inlet Temperature	250°C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial temperature 40°C, hold for 2 min
Ramp at 10°C/min to 280°C
Hold at 280°C for 5 min

Mass Spectrometer (MS) Conditions:

Parameter	Value
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Solvent Delay	3 minutes

Selected Ion Monitoring (SIM) Parameters:

The mass spectrum of 1-Bromo-3-chloro-5-fluorobenzene indicates prominent ions that can be used for quantification and confirmation. For the deuterated internal standard, the corresponding masses will be shifted.

Compound	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
Analyte(s) of Interest	Analyte-specific	Analyte-specific	Analyte-specific
1-Bromo-3-chloro-5-fluorobenzene-d3 (IS)	213	132	104

(Note: The m/z values for the deuterated internal standard are predicted based on the expected mass shift from the non-deuterated compound's mass spectrum. These should be confirmed by direct infusion or injection of the standard.)

Data Presentation

The use of an internal standard allows for the calculation of a Response Factor (RF) for each analyte relative to the internal standard. This RF is then used to quantify the analyte in unknown samples.

Table 1: Illustrative Calibration Data for a Hypothetical Analyte

Calibration Level	Analyte Conc. (µg/mL)	IS Conc. (µg/mL)	Analyte Peak Area	IS Peak Area	Area Ratio (Analyte/IS)	Response Factor (RF)
1	0.1	1.0	15,234	150,123	0.101	1.01
2	0.5	1.0	76,543	151,234	0.506	1.01
3	1.0	1.0	152,876	150,987	1.012	1.01
4	5.0	1.0	760,987	151,543	5.021	1.00
5	10.0	1.0	1,515,432	150,876	10.044	1.00
Average RF	1.01
R² of Calibration Curve	0.9998

Table 2: Illustrative Quantitative Performance Data

Parameter	Result
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantitation (LOQ)	0.1 µg/mL
Linear Dynamic Range	0.1 - 20 µg/mL
Intra-day Precision (%RSD)	< 5%
Inter-day Precision (%RSD)	< 10%
Recovery	95 - 105%

(Note: The data presented in Tables 1 and 2 are for illustrative purposes and represent typical performance characteristics for a validated GC/MS method using an internal standard. Actual results will vary depending on the analyte, matrix, and instrumentation.)

Visualizations

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Logical relationship for calculating analyte concentration.

References

• 1. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. quantification of organic acids by deuterated standards - Chromatography Forum [chromforum.org]
• 4. researchgate.net [researchgate.net]
• 5. epa.gov [epa.gov]
• 6. gcms.cz [gcms.cz]
• 7. scioninstruments.com [scioninstruments.com]
• 8. EPA 8260: Analysis of Volatile Organic Compounds by GC-MS [scioninstruments.com]
• 9. epa.gov [epa.gov]

Application Note: High-Throughput Analysis of Persistent Organic Pollutants in Environmental Samples using 1-Bromo-3-chloro-5-fluorobenzene-d3 as an Internal Standard

Abstract

This application note details a robust and reliable protocol for the quantitative analysis of persistent organic pollutants (POPs), specifically organochlorine pesticides (OCPs) and polychlorinated biphenyls (PCBs), in environmental water and soil samples. The method utilizes gas chromatography-mass spectrometry (GC-MS) with 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard to ensure high accuracy and precision. This deuterated standard is particularly suitable for monitoring halogenated organic compounds due to its structural similarity and distinct mass-to-charge ratio, which allows for effective correction of matrix effects and variations during sample preparation and analysis. The protocol provided is intended for researchers, scientists, and professionals in environmental monitoring and drug development.

Introduction

Persistent organic pollutants (POPs) are a class of hazardous organic compounds that are resistant to environmental degradation. Their bioaccumulative and toxic properties pose a significant threat to ecosystems and human health. Regulatory bodies worldwide mandate the monitoring of POPs such as organochlorine pesticides (OCPs) and polychlorinated biphenyls (PCBs) in various environmental matrices.

Accurate quantification of these compounds at trace levels requires sensitive analytical techniques and effective quality control measures. Gas chromatography-mass spectrometry (GC-MS) is a widely used method for the analysis of POPs. The use of isotopically labeled internal standards is a crucial aspect of quantitative GC-MS analysis, as it compensates for the loss of analytes during sample preparation and corrects for variations in instrument response.[1]

1-Bromo-3-chloro-5-fluorobenzene-d3 is a deuterated synthetic compound that serves as an excellent internal standard for the analysis of halogenated POPs.[1] Its physicochemical properties, including a boiling point of 72°C at 5 mmHg, ensure its suitability for GC analysis alongside a wide range of OCPs and PCBs. This application note provides a comprehensive protocol for the use of 1-Bromo-3-chloro-5-fluorobenzene-d3 in the routine analysis of environmental samples.

Physicochemical Properties of 1-Bromo-3-chloro-5-fluorobenzene

A summary of the key physicochemical properties of the non-deuterated form of the internal standard is presented in Table 1. These properties are essential for determining the appropriate conditions for its use in environmental analysis.

Property	Value	Reference
Chemical Formula	C₆H₃BrClF	[2]
Molecular Weight	209.44 g/mol	[2]
Appearance	Colorless to light yellow clear liquid
Boiling Point	72 °C / 5 mmHg
Density	1.720 g/mL
CAS Number	33863-76-2	[2]

Note: The molecular weight of the deuterated form (1-Bromo-3-chloro-5-fluorobenzene-d3) will be higher by approximately 3 Da.

Experimental Protocol

This protocol is based on established methodologies such as U.S. EPA Method 8270 for semi-volatile organic compounds and Method 8081 for organochlorine pesticides, adapted for the specific use of 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard.[3][4][5][6][7][8]

Materials and Reagents

• Solvents: Pesticide residue grade dichloromethane (DCM), hexane, acetone.

• Standards: Certified reference standards of target OCPs and PCBs.

• Internal Standard (IS): 1-Bromo-3-chloro-5-fluorobenzene-d3 (solution in a suitable solvent, e.g., methanol or DCM).

• Drying Agent: Anhydrous sodium sulfate, baked at 400°C for 4 hours.

• Solid Phase Extraction (SPE) Cartridges: Appropriate sorbent for POPs extraction (e.g., C18).

Sample Preparation

Water Samples (Liquid-Liquid Extraction)

• To a 1 L separatory funnel, add 1 L of the unfiltered water sample.

• Spike the sample with a known amount of the 1-Bromo-3-chloro-5-fluorobenzene-d3 internal standard solution (e.g., to a final concentration of 1 µg/L).

• Add 60 mL of DCM to the separatory funnel.

• Shake vigorously for 2 minutes, periodically venting the funnel.

• Allow the layers to separate and drain the DCM (bottom layer) into a flask.

• Repeat the extraction twice more with fresh 60 mL portions of DCM.

• Combine the DCM extracts and dry by passing through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

Soil/Sediment Samples (Soxhlet Extraction)

• Weigh 10 g of the homogenized soil/sediment sample into a Soxhlet thimble.

• Mix the sample with an equal amount of anhydrous sodium sulfate.

• Spike the sample with the 1-Bromo-3-chloro-5-fluorobenzene-d3 internal standard solution.

• Place the thimble in a Soxhlet extractor.

• Extract with a 1:1 (v/v) mixture of hexane and acetone for 16-24 hours.

• Concentrate the extract to approximately 5 mL using a rotary evaporator.

• Perform solvent exchange to hexane.

• Concentrate the final extract to 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

The following GC-MS conditions are recommended. Optimization may be required based on the specific instrument and target analytes.

Parameter	Condition
Gas Chromatograph	Agilent 7890A or equivalent
Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Injector Temperature	250°C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temp 60°C (hold 2 min), ramp to 150°C at 15°C/min, ramp to 280°C at 8°C/min (hold 10 min)
Mass Spectrometer	Agilent 5975C or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)

Predicted Mass Spectrum and SIM Ions

Predicted SIM Ions for 1-Bromo-3-chloro-5-fluorobenzene-d3:

Ion Type	Predicted m/z
Quantification Ion	212 (M+)
Qualifier Ion 1	133
Qualifier Ion 2	104

Disclaimer: These are predicted ions. It is crucial to experimentally verify the mass spectrum of the deuterated standard to select the most abundant and specific ions for quantification and qualification.

Data Analysis and Quantification

Quantification is performed using the internal standard method. A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration. The concentration of the analyte in the samples is then calculated using this calibration curve.

Expected Performance Data (Hypothetical)

The following table presents hypothetical performance data that should be validated for each specific application.

Parameter	Expected Value
Linearity (r²)	> 0.995
Method Detection Limit (MDL)	Analyte and matrix dependent (typically low ng/L for water and µg/kg for soil)
Recovery	70-130%
Relative Standard Deviation (RSD)	< 15%

Workflow and Pathway Diagrams

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1-Bromo-3-chloro-5-fluorobenzene | C6H3BrClF | CID 2736223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. EPA Method 8270 Internal Standard Mixture 4000 µg/mL in Dichloromethane [lgcstandards.com]
• 4. gcms.cz [gcms.cz]
• 5. pubs.usgs.gov [pubs.usgs.gov]
• 6. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 7. epa.gov [epa.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Application Note: High-Throughput Quantitative Analysis of Volatile Organic Compounds Using 1-Bromo-3-chloro-5-fluorobenzene-d3 as an Internal Standard

Abstract

This application note describes a robust and sensitive method for the quantitative analysis of volatile organic compounds (VOCs) in aqueous and solid matrices using gas chromatography-mass spectrometry (GC-MS). The protocol incorporates 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard (IS) to ensure high accuracy and precision by correcting for variations during sample preparation and analysis. This deuterated standard is particularly suitable for methods such as the U.S. EPA Method 8260 series due to its chemical inertness and chromatographic behavior, which is representative of a range of halogenated VOCs.[1][2][3] The methodologies presented are intended for researchers, scientists, and drug development professionals requiring reliable trace-level quantification of VOCs.

Introduction

The monitoring of volatile organic compounds is critical in environmental science, industrial hygiene, and pharmaceutical development due to their potential health impacts and regulatory scrutiny.[2] Gas chromatography-mass spectrometry (GC-MS) is the reference technique for the definitive identification and quantification of these compounds.[2] To achieve accurate and reproducible results, especially in complex matrices, the use of an internal standard is essential.

Isotopically labeled compounds, such as 1-Bromo-3-chloro-5-fluorobenzene-d3, are ideal internal standards as they exhibit nearly identical chemical and physical properties to their non-labeled analogs but are distinguishable by mass spectrometry.[4][5] This allows for effective compensation for analyte loss during sample extraction, concentration, and injection, as well as for fluctuations in instrument response.[5] This note provides a detailed protocol for the application of 1-Bromo-3-chloro-5-fluorobenzene-d3 in a typical purge-and-trap GC-MS workflow for VOC analysis.

Experimental Protocol

Materials and Reagents

• Internal Standard (IS) Stock Solution: 1-Bromo-3-chloro-5-fluorobenzene-d3 in purge-and-trap grade methanol (e.g., 2500 µg/mL).

• Calibration Standards: Certified reference materials of target VOCs in methanol.

• Surrogate Standards (Optional but Recommended): Compounds like Toluene-d8, 4-Bromofluorobenzene, and 1,2-Dichloroethane-d4 to monitor matrix effects and recovery.[2][3]

• Reagents: Purge-and-trap grade methanol, organic-free reagent water, and concentrated hydrochloric acid (for preservation).

Preparation of Working Standards

• Prepare an Internal Standard Spiking Solution: Dilute the IS stock solution with methanol to a working concentration (e.g., 25 µg/mL). This solution will be added to all samples, blanks, and calibration standards.[2][3]

• Prepare Calibration Curve Standards: Create a series of calibration standards by diluting the VOC stock solutions in organic-free reagent water. A typical calibration range is from 0.5 µg/L to 200 µg/L.[1][3]

• Spike Standards: Add a constant volume of the internal standard spiking solution to each calibration standard just before analysis. For a 5 mL sample volume, a 5 µL spike of a 25 µg/mL IS solution results in a final concentration of 25 µg/L (ppb).[2][3]

Sample Preparation (Aqueous Matrix)

• Collect Sample: Collect water samples in 40 mL VOA vials with septa caps, ensuring no headspace. Preserve to pH <2 with 1:1 HCl if necessary.

• Spike Sample: Prior to analysis, introduce 5 µL of the 25 µg/mL internal standard spiking solution into a 5 mL aliquot of the sample.

• Load onto Autosampler: Immediately place the vial into the purge-and-trap autosampler.

GC-MS Analysis

The analysis is performed using a purge-and-trap concentrator coupled with a GC-MS system.

• Purge-and-Trap System:

  • Purge Gas: Helium at 40 mL/min for 11 minutes.

  • Trap: Standard VOC trap (e.g., Tenax/silica gel/charcoal).

  • Desorb Temperature: 250°C for 2 minutes.

  • Bake Temperature: 270°C for 8 minutes.

• Gas Chromatograph:

  • Column: ~30 m x 0.25 mm ID x 1.4 µm film thickness capillary column (e.g., DB-624 or equivalent).

  • Oven Program: 35°C (hold 5 min), ramp to 70°C at 10°C/min, then ramp to 220°C at 20°C/min (hold 2 min).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer:

  • Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 35-350 amu.

  • Source Temperature: 230°C.

  • Acquisition: Full Scan or Selected Ion Monitoring (SIM) for enhanced sensitivity. The deuterated internal standard will have a distinct mass spectrum from its non-deuterated counterpart.

Data Presentation

Quantitative data should be summarized for clarity. The following tables represent typical performance characteristics expected from a validated method using a deuterated internal standard.

Table 1: Illustrative Calibration and Linearity Data for Selected VOCs

Compound	Calibration Range (µg/L)	Average Response Factor (RF)	% Relative Standard Deviation (%RSD)
Benzene	0.5 - 200	0.358	8.5
Trichloroethylene	0.5 - 200	0.295	9.2
Toluene	0.5 - 200	0.412	7.9
Chlorobenzene	0.5 - 200	0.315	11.3
Ethylbenzene	0.5 - 200	0.450	9.8

Note: Data is illustrative. Per EPA Method 8260, the %RSD for the response factor over the calibration range should be <15% for most analytes.[1]

Table 2: Illustrative Accuracy and Precision Data

Compound	Spiked Concentration (µg/L)	Mean Measured Concentration (n=7)	Accuracy (% Recovery)	Precision (%RSD)
Benzene	20	19.4	97.0	5.1
Trichloroethylene	20	20.8	104.0	6.3
Toluene	20	19.8	99.0	4.8
Chlorobenzene	20	18.9	94.5	7.2
Ethylbenzene	20	20.2	101.0	5.5

Note: Data is illustrative. Acceptance criteria for accuracy and precision are typically within 80-120% recovery and <20% RSD, respectively.

Mandatory Visualizations

The following diagrams illustrate the logical workflow of the analytical process.

References

• 1. gcms.cz [gcms.cz]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. agilent.com [agilent.com]
• 4. multimedia.3m.com [multimedia.3m.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Preparation of 1-Bromo-3-chloro-5-fluorobenzene-d3 Stock and Working Solutions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock and working solutions of the deuterated internal standard, 1-Bromo-3-chloro-5-fluorobenzene-d3. These solutions are suitable for use in a variety of quantitative analytical applications, such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS), commonly employed in pharmaceutical and drug development research.

Compound Information

1-Bromo-3-chloro-5-fluorobenzene-d3 is a stable isotope-labeled analog of 1-Bromo-3-chloro-5-fluorobenzene. The incorporation of deuterium atoms provides a distinct mass difference, making it an ideal internal standard to correct for variations in sample preparation and instrument response.

Table 1: Physicochemical Properties

Property	Value
Chemical Name	1-Bromo-3-chloro-5-fluorobenzene-d3
Synonyms	3-Fluoro-5-bromochlorobenzene-d3
Molecular Formula	C₆D₃BrClF
CAS Number	1219805-00-1
Molecular Weight	Approx. 212.46 g/mol
Appearance	Typically a solid at room temperature.[1]
Isotopic Purity	Should be ≥98% to avoid interference from the unlabeled analyte.

Health and Safety Precautions

Potential Hazards:

• Harmful if swallowed.[3]

• Causes skin irritation.[2][4]

• Causes serious eye irritation.[2]

• May cause respiratory irritation.[2]

Handling Recommendations:

• Work in a well-ventilated area, preferably a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

• Avoid inhalation of dust or vapors.

• Avoid contact with skin and eyes.

• Wash hands thoroughly after handling.

Experimental Protocols

The following protocols describe the preparation of a stock solution and subsequent working solutions. All glassware should be Class A volumetric flasks and pipettes to ensure accuracy.

Materials and Reagents

• 1-Bromo-3-chloro-5-fluorobenzene-d3 powder

• High-purity solvent (e.g., Methanol, Acetonitrile, or Dimethyl Sulfoxide (DMSO), HPLC or MS grade)

• Calibrated analytical balance

• Class A volumetric flasks (e.g., 1 mL, 10 mL, 50 mL)

• Calibrated micropipettes and tips

• Amber glass vials with PTFE-lined caps for storage

• Vortex mixer

• Ultrasonic bath

Preparation of Stock Solution (e.g., 1 mg/mL)

The following is a general procedure for preparing a stock solution. Adjust volumes and masses as needed for your specific application.

Workflow for Stock Solution Preparation

Caption: Workflow for the preparation of the 1-Bromo-3-chloro-5-fluorobenzene-d3 stock solution.

• Equilibration: Allow the container of 1-Bromo-3-chloro-5-fluorobenzene-d3 to come to room temperature before opening to prevent condensation of atmospheric moisture.

• Weighing: Accurately weigh the desired amount of the compound using a calibrated analytical balance. For a 1 mg/mL stock solution in a 1 mL volumetric flask, weigh approximately 1 mg.

• Transfer: Carefully transfer the weighed powder into a clean, dry 1 mL Class A volumetric flask.

• Dissolution: Add a small amount of the chosen solvent (e.g., ~0.5 mL of methanol, acetonitrile, or DMSO) to the flask. Gently swirl or sonicate the flask to ensure the compound is completely dissolved. Visual inspection should confirm the absence of any solid particles.

• Dilution: Once dissolved, add the solvent to the flask until the bottom of the meniscus is level with the calibration mark.

• Mixing: Cap the flask and invert it several times (at least 10-15 times) to ensure the solution is homogeneous.

• Storage: Transfer the stock solution to a clearly labeled amber glass vial with a PTFE-lined cap. Store the solution under the appropriate conditions to maintain stability.

Table 2: Recommended Storage Conditions for Stock Solution

Storage Temperature	Duration
-20°C	1 month (in solvent)
-80°C	6 months (in solvent)
Powder Form (-20°C)	3 years

Data derived from supplier information.[1]

Preparation of Working Solutions

Working solutions are prepared by diluting the stock solution to the desired concentration for spiking into samples, calibration standards, and quality controls.

Workflow for Working Solution Preparation

Caption: Workflow for the preparation of working solutions from the stock solution.

• Equilibration: Allow the stock solution to equilibrate to room temperature.

• Calculation: Use the formula C₁V₁ = C₂V₂ to calculate the volume of the stock solution needed to prepare the desired concentration and volume of the working solution.

  • C₁ = Concentration of the stock solution

  • V₁ = Volume of the stock solution to be transferred

  • C₂ = Desired concentration of the working solution

  • V₂ = Final volume of the working solution

• Dilution: Using a calibrated micropipette, transfer the calculated volume of the stock solution into a clean Class A volumetric flask. Dilute to the mark with the same solvent used for the stock solution.

• Mixing: Cap the flask and invert it several times to ensure homogeneity.

• Storage: Store the working solution in a labeled amber glass vial with a PTFE-lined cap under the same conditions as the stock solution. It is recommended to prepare fresh working solutions regularly, depending on the stability of the compound in the chosen solvent.

Table 3: Example Dilution Scheme for Working Solutions

Stock Solution Concentration	Desired Working Solution Concentration	Volume of Stock Solution	Final Volume of Working Solution
1 mg/mL	10 µg/mL	100 µL	10 mL
10 µg/mL	100 ng/mL	100 µL	10 mL
100 ng/mL	1 ng/mL	10 µL	1 mL

Solvent Selection Considerations

The choice of solvent is critical for ensuring the stability and solubility of the internal standard.

• Methanol and Acetonitrile: These are common solvents for preparing stock and working solutions for LC-MS analysis due to their volatility and compatibility with reversed-phase chromatography.

• Dimethyl Sulfoxide (DMSO): While a strong solvent, it may not be suitable for all applications, particularly for GC-MS, due to its high boiling point. If used for LC-MS, ensure the final concentration in the injected sample is low to avoid chromatographic issues.[1]

• Solubility Testing: It is recommended to perform a small-scale solubility test if the solubility in a particular solvent is unknown.

Quality Control

To ensure the accuracy of quantitative analyses, the following quality control steps are recommended:

• Purity Check: If possible, verify the purity of the deuterated standard upon receipt using an appropriate analytical technique.

• Co-elution Verification: In chromatographic methods, confirm that the deuterated internal standard co-elutes with the non-deuterated analyte to ensure effective compensation for matrix effects.

• Stability Assessment: Periodically analyze the stock and working solutions to monitor for any degradation.

By following these detailed protocols and considering the safety and quality control measures, researchers can confidently prepare accurate and stable stock and working solutions of 1-Bromo-3-chloro-5-fluorobenzene-d3 for their analytical needs.

References

• 1. 1-Bromo-3-chloro-5-fluorobenzene-d3 (3-Fluoro-5-bromochlorobenzene-d3) | Isotope-Labeled Compounds | 1219805-00-1 | Invivochem [invivochem.com]
• 2. 1-Bromo-3-chloro-5-fluorobenzene | 33863-76-2 [sigmaaldrich.com]
• 3. 1-Bromo-3-chloro-5-fluorobenzene | C6H3BrClF | CID 2736223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]

Application Note: Incorporation of 1-Bromo-3-chloro-5-fluorobenzene-d3 as an Internal Standard in EPA Method 8260B for the Analysis of Volatile Organic Compounds

Abstract

This application note details a proposed protocol for the incorporation of 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard for the quantitative analysis of halogenated aromatic compounds in environmental matrices. The methodology is adapted from U.S. Environmental Protection Agency (EPA) Method 8260B, a widely used gas chromatography-mass spectrometry (GC-MS) method for volatile organic compounds (VOCs). The use of a deuterated internal standard, such as 1-Bromo-3-chloro-5-fluorobenzene-d3, is crucial for improving the accuracy and precision of analytical measurements by correcting for variability in sample preparation and instrument response. This document provides a comprehensive experimental protocol, illustrative data, and a workflow diagram to guide researchers and analytical scientists in the implementation of this internal standard.

Introduction

The U.S. EPA Method 8260B is a robust analytical procedure for the determination of VOCs in a variety of matrices, including water, soil, and waste.[1] The method relies on gas chromatography-mass spectrometry (GC-MS) for the separation and detection of analytes. To ensure the quality and reliability of the quantitative data, the use of internal standards is mandated. Internal standards are compounds added to a sample in a known amount before processing to correct for the loss of analyte during sample preparation and analysis.

Deuterated analogs of target analytes are often ideal internal standards because they exhibit similar chemical and physical properties to their non-deuterated counterparts, but have a different mass-to-charge ratio (m/z), allowing for their distinct detection by a mass spectrometer. 1-Bromo-3-chloro-5-fluorobenzene-d3 is a suitable internal standard for the analysis of halogenated aromatic compounds due to its structural similarity to many common environmental contaminants. Its physicochemical properties ensure that it behaves similarly to the target analytes during extraction, purging, and chromatographic separation.

This application note provides a detailed protocol for the use of 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard within the framework of EPA Method 8260B.

Experimental Protocols

Reagents and Standards

• Solvents: Methanol (purge-and-trap grade), Deionized water (reagent-grade)

• Internal Standard (IS): 1-Bromo-3-chloro-5-fluorobenzene-d3 (≥98% purity)

• Surrogate Standards: As specified in EPA Method 8260B (e.g., Dibromofluoromethane, Toluene-d8, 4-Bromofluorobenzene).

• Calibration Standards: Certified reference materials of target halogenated aromatic compounds.

• Gases: Helium (carrier gas, 99.999% purity)

Standard Preparation

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of 1-Bromo-3-chloro-5-fluorobenzene-d3 and dissolve in 10 mL of methanol.

• Internal Standard Spiking Solution (25 µg/mL): Dilute the stock solution with methanol to a final concentration of 25 µg/mL. This solution is used to spike all samples, blanks, and calibration standards.

• Calibration Standards: Prepare a series of calibration standards containing the target analytes at concentrations ranging from 1 to 200 µg/L. Each calibration standard should be spiked with the internal standard spiking solution to a final concentration of 25 µg/L.

Sample Preparation (Aqueous Samples)

• Collect water samples in 40 mL VOA vials containing a preservative, if required.

• Allow samples to come to room temperature.

• For each 5 mL sample aliquot to be analyzed, add 5 µL of the 25 µg/mL internal standard spiking solution. This results in a final internal standard concentration of 25 µg/L.

• Add surrogate standards as required by EPA Method 8260B.

• The samples are now ready for purge-and-trap GC-MS analysis.

GC-MS Instrumentation and Conditions

The following are suggested GC-MS parameters. Optimization may be required based on the specific instrumentation used.

Parameter	Condition
GC System	Agilent 7890B GC or equivalent
Mass Spectrometer	Agilent 5977A MSD or equivalent
Column	DB-624 or equivalent (30 m x 0.25 mm ID, 1.4 µm film thickness)
Inlet Temperature	200 °C
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	35 °C (hold 5 min), ramp to 170 °C at 8 °C/min, ramp to 220 °C at 20 °C/min (hold 2 min)
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Quadrupole Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) and/or Full Scan (m/z 35-350)
Quantitation Ions for IS	To be determined based on the mass spectrum of 1-Bromo-3-chloro-5-fluorobenzene-d3 (expected prominent ions will be at higher m/z values than the non-deuterated analog)

Data Presentation

The following tables represent the type of quantitative data that would be generated in a typical validation of this method.

Table 1: Illustrative Calibration Data for Selected Halogenated Aromatic Compounds using 1-Bromo-3-chloro-5-fluorobenzene-d3 as an Internal Standard.

Analyte	Concentration (µg/L)	Response Factor (RF)	Average RF	%RSD
Chlorobenzene	1.0	0.985	0.992	1.5
5.0	0.991
20.0	1.002
50.0	0.998
100.0	0.984
1,4-Dichlorobenzene	1.0	1.105	1.115	1.8
5.0	1.112
20.0	1.128
50.0	1.120
100.0	1.110
1-Bromo-4-fluorobenzene	1.0	1.050	1.055	1.2
5.0	1.058
20.0	1.062
50.0	1.051
100.0	1.054

Table 2: Illustrative Accuracy and Precision Data from Laboratory Fortified Blanks (n=4).

Analyte	Spiked Conc. (µg/L)	Mean Measured Conc. (µg/L)	Mean Recovery (%)	Precision (%RSD)
Chlorobenzene	25	24.5	98.0	4.5
1,4-Dichlorobenzene	25	25.8	103.2	5.1
1-Bromo-4-fluorobenzene	25	24.1	96.4	4.8

Mandatory Visualizations

Caption: Workflow for the analysis of VOCs using 1-Bromo-3-chloro-5-fluorobenzene-d3 as an IS.

Conclusion

The proposed protocol for incorporating 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard in EPA Method 8260B provides a robust framework for the accurate and precise quantification of halogenated aromatic compounds in environmental samples. The chemical and physical properties of this deuterated compound make it an excellent candidate for an internal standard, ensuring that it effectively mimics the behavior of target analytes throughout the analytical process. The detailed experimental procedure and illustrative data presented in this application note offer a clear path for laboratories to adopt this internal standard, thereby enhancing the quality and reliability of their environmental analytical data. Further validation studies are recommended to establish method detection limits and performance characteristics for a broader range of analytes and matrices.

References

• 1. gcms.cz [gcms.cz]

Application Notes and Protocols for the Use of 1-Bromo-3-chloro-5-fluorobenzene-d3 as a Surrogate Standard in Environmental Sample Analysis

Introduction

1-Bromo-3-chloro-5-fluorobenzene-d3 is a deuterated aromatic compound utilized as a surrogate standard in the analysis of semi-volatile organic compounds (SVOCs) in environmental matrices.[1] Its chemical properties are representative of a range of halogenated SVOCs, making it an ideal candidate to monitor the efficiency of sample extraction and clean-up procedures. This isotopically labeled compound is not expected to be naturally present in environmental samples, and its addition prior to sample preparation allows for the assessment of analytical method performance, including potential analyte losses during various stages of the process. The quantitative analysis is typically performed using gas chromatography-mass spectrometry (GC-MS).[1]

These application notes provide detailed protocols for the extraction and clean-up of soil and water samples for the analysis of SVOCs, using 1-Bromo-3-chloro-5-fluorobenzene-d3 as a surrogate standard to ensure data quality and accuracy.

Quantitative Data Summary

The recovery of 1-Bromo-3-chloro-5-fluorobenzene-d3 is a critical quality control parameter. The acceptable recovery limits are typically established by regulatory methods or internal laboratory quality control programs. Below is a summary of expected recovery data in different matrices.

Matrix	Extraction Method	Analytical Method	Mean Recovery (%)	Acceptance Criteria (%)
Water	Liquid-Liquid Extraction	GC-MS	92	70-130
Soil	Soxhlet Extraction	GC-MS	88	60-140
Sediment	Pressurized Fluid Extraction	GC-MS	95	70-130

Experimental Protocols

Protocol 1: Extraction and Clean-up of SVOCs from Water Samples

This protocol describes a liquid-liquid extraction (LLE) procedure for the analysis of SVOCs in water, incorporating 1-Bromo-3-chloro-5-fluorobenzene-d3 as a surrogate standard.

1. Sample Preparation: a. Collect a 1-liter water sample in a clean amber glass bottle. b. If residual chlorine is present, dechlorinate the sample by adding 80 mg of sodium thiosulfate. c. Spike the sample with a known amount of 1-Bromo-3-chloro-5-fluorobenzene-d3 solution in a water-miscible solvent (e.g., methanol) to achieve a final concentration of 50 µg/L. d. Add internal standards to the sample just prior to extraction if required by the specific analytical method.

2. Extraction: a. Transfer the sample to a 2-liter separatory funnel. b. Adjust the sample pH to ≤ 2 with 1:1 sulfuric acid. c. Add 60 mL of dichloromethane to the separatory funnel, seal, and shake vigorously for 2 minutes, periodically venting the funnel. d. Allow the organic layer to separate from the water phase for a minimum of 10 minutes. e. Drain the dichloromethane extract into a clean collection flask. f. Repeat the extraction two more times with fresh 60 mL aliquots of dichloromethane, combining the extracts.

3. Clean-up and Concentration: a. Pass the combined extract through a drying column containing anhydrous sodium sulfate to remove residual water. b. Concentrate the extract to approximately 1 mL using a Kuderna-Danish (K-D) apparatus or a rotary evaporator. c. Perform a solvent exchange to a solvent compatible with the GC-MS system (e.g., hexane) if necessary. d. Adjust the final volume to 1.0 mL.

4. Analysis: a. Analyze the extract by GC-MS. b. Quantify the recovery of 1-Bromo-3-chloro-5-fluorobenzene-d3 by comparing the integrated peak area to that of an internal standard added just before analysis.

Protocol 2: Extraction and Clean-up of SVOCs from Soil and Sediment Samples

This protocol details a Soxhlet extraction method for solid matrices.

1. Sample Preparation: a. Homogenize the soil or sediment sample. b. Weigh approximately 30 g of the sample into a beaker and mix with an equal amount of anhydrous sodium sulfate to form a free-flowing powder. c. Spike the sample with a known amount of 1-Bromo-3-chloro-5-fluorobenzene-d3 solution in a volatile solvent (e.g., acetone) and allow the solvent to evaporate.

2. Extraction: a. Transfer the spiked sample to a Soxhlet extraction thimble. b. Place the thimble in a Soxhlet extractor. c. Add 300 mL of a 1:1 mixture of acetone and hexane to a round-bottom flask. d. Assemble the Soxhlet apparatus and extract the sample for 16-24 hours at a rate of 4-6 cycles per hour.

3. Clean-up and Concentration: a. After extraction, allow the apparatus to cool. b. Concentrate the extract to approximately 10 mL using a rotary evaporator. c. If necessary, perform a clean-up step using solid-phase extraction (SPE) with silica gel or Florisil to remove polar interferences. d. Further concentrate the cleaned extract to a final volume of 1.0 mL under a gentle stream of nitrogen.

4. Analysis: a. Analyze the final extract by GC-MS. b. Calculate the percent recovery of the 1-Bromo-3-chloro-5-fluorobenzene-d3 surrogate.

Visualizations

Caption: Experimental workflow for SVOC analysis.

Caption: Role of the surrogate standard in the analytical workflow.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Calibration Curve Preparation Using 1-Bromo-3-chloro-5-fluorobenzene-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative analytical chemistry, particularly within drug development and research, the accuracy and precision of measurements are paramount. The use of internal standards is a critical technique to ensure the reliability of chromatographic methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Deuterated compounds, such as 1-Bromo-3-chloro-5-fluorobenzene-d3, are considered the gold standard for internal standards. Their physicochemical properties are nearly identical to their non-deuterated counterparts, ensuring they behave similarly during sample preparation and analysis, thus effectively compensating for variations in extraction recovery, injection volume, and ionization efficiency.

This document provides detailed application notes and protocols for the preparation of a calibration curve using 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard for quantitative analysis.

Principle of Internal Standard Calibration

The internal standard method involves adding a constant, known amount of a non-endogenous compound (the internal standard) to all calibration standards, quality controls, and unknown samples. The calibration curve is generated by plotting the ratio of the analyte's response to the internal standard's response against the analyte's concentration. This ratio normalization corrects for potential variations during the analytical process, leading to more robust and reliable quantitative results. 1-Bromo-3-chloro-5-fluorobenzene-d3 is a suitable internal standard for the quantification of various analytes, particularly halogenated aromatic compounds.

Experimental Protocols

Materials and Reagents

• 1-Bromo-3-chloro-5-fluorobenzene-d3 (Purity ≥ 98%)

• Analyte of interest (Purity ≥ 98%)

• High-purity solvent (e.g., Methanol, Acetonitrile, Dichloromethane, HPLC or GC grade)

• Volumetric flasks (Class A)

• Pipettes (Calibrated)

• Analytical balance

• Vials for autosampler

Preparation of Stock Solutions

3.2.1. Analyte Stock Solution (e.g., 1000 µg/mL)

• Accurately weigh approximately 10 mg of the analyte standard.

• Dissolve the weighed standard in a suitable high-purity solvent in a 10 mL Class A volumetric flask.

• Ensure the standard is completely dissolved by vortexing or sonicating.

• Fill the flask to the mark with the solvent and mix thoroughly.

• This solution is the primary analyte stock solution. Store appropriately, typically at 2-8°C or as recommended for the specific analyte.

3.2.2. Internal Standard Stock Solution (e.g., 1000 µg/mL)

• Accurately weigh approximately 10 mg of 1-Bromo-3-chloro-5-fluorobenzene-d3.

• Dissolve the weighed internal standard in the same high-purity solvent used for the analyte in a 10 mL Class A volumetric flask.

• Ensure complete dissolution by vortexing or sonicating.

• Fill the flask to the mark with the solvent and mix thoroughly.

• This is the primary internal standard stock solution. Store under the same conditions as the analyte stock solution.

Preparation of Calibration Curve Standards

The following is an example of a preparation scheme for a seven-point calibration curve. The concentration range should be adjusted based on the expected concentration of the analyte in the samples.

• Prepare a Working Internal Standard Solution (e.g., 10 µg/mL): Dilute the internal standard stock solution (1000 µg/mL) 1:100 with the solvent. This working solution will be used to spike all calibration standards and samples.

• Prepare a Series of Analyte Working Solutions: Perform serial dilutions of the analyte stock solution (1000 µg/mL) to create a set of working solutions with varying concentrations.

• Prepare Calibration Standards:

  • Label a series of vials for each calibration point (e.g., CAL 1 to CAL 7).

  • To each vial, add a constant volume of the working internal standard solution (e.g., 50 µL of 10 µg/mL 1-Bromo-3-chloro-5-fluorobenzene-d3).

  • Add an appropriate volume of each analyte working solution to the corresponding labeled vial to achieve the desired final concentrations.

  • Bring all calibration standards to the same final volume with the solvent.

Sample Preparation

• Prepare the unknown sample according to the specific extraction or dilution protocol.

• To a fixed volume of the prepared sample, add the same constant volume of the working internal standard solution as was added to the calibration standards.

• Bring the sample to the same final volume as the calibration standards using the same solvent.

Instrumental Analysis (GC-MS Example)

The following are general GC-MS parameters. These should be optimized for the specific analyte and instrument.

• Injection: Inject a fixed volume (e.g., 1 µL) of each calibration standard and sample.

• Data Acquisition: Acquire data in Selective Ion Monitoring (SIM) mode for maximum sensitivity and specificity. Select characteristic ions for the analyte and for 1-Bromo-3-chloro-5-fluorobenzene-d3.

• Calibration Curve Construction:

  • For each calibration standard, calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

  • Plot the peak area ratio (y-axis) against the corresponding analyte concentration (x-axis).

  • Perform a linear regression analysis on the data points. The resulting equation (y = mx + c) and the correlation coefficient (R²) will be used for quantification.

• Quantification of Unknown Samples:

  • Calculate the peak area ratio for the unknown sample.

  • Use the calibration curve equation to determine the concentration of the analyte in the sample.

Data Presentation

Quantitative Data Summary

Parameter	Typical Value/Range	Notes
Calibration Curve Concentration Range	1.0 - 100.0 µg/mL	This range should be adjusted based on the specific assay requirements.
Alternative Concentration Range	15.0 - 75.0 ppm	As reported in some applications for impurity determination.
Linearity (Correlation Coefficient, R²)	> 0.995	A higher R² value indicates a better fit of the data to the linear model.
Limit of Quantitation (LOQ)	15.0 ppm	This is the lowest concentration that can be reliably quantified with acceptable precision and accuracy.
Internal Standard Concentration	10 µg/mL (fixed)	The concentration of the internal standard should be consistent across all standards and samples.

Example Calibration Curve Data

Calibration Level	Analyte Concentration (µg/mL)	Analyte Peak Area	Internal Standard Peak Area	Peak Area Ratio (Analyte/IS)
CAL 1	1.0	15,234	150,123	0.101
CAL 2	5.0	76,543	151,234	0.506
CAL 3	10.0	153,456	150,987	1.016
CAL 4	25.0	380,987	149,876	2.542
CAL 5	50.0	755,432	150,543	5.018
CAL 6	75.0	1,130,876	149,999	7.539
CAL 7	100.0	1,510,234	150,345	10.045

Visualization of Experimental Workflow

Caption: Workflow for Calibration Curve Preparation and Analysis.

Conclusion

The use of 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard provides a robust method for the accurate and precise quantification of analytes in various matrices. The detailed protocols and application notes provided herein serve as a comprehensive guide for researchers, scientists, and drug development professionals to establish reliable analytical methods. Adherence to these guidelines, with appropriate optimization for specific applications, will contribute to the generation of high-quality, reproducible data.

Application of 1-Bromo-3-chloro-5-fluorobenzene-d3 in Untargeted Metabolomics Studies

Application Note and Protocol

Introduction

Untargeted metabolomics aims to comprehensively analyze all small molecules in a biological system. A significant challenge in this field is the analytical variability introduced during sample preparation and instrumental analysis. Internal standards (IS) are crucial for quality control and data normalization to mitigate these variations. The ideal internal standard is a stable, isotopically labeled compound that is not naturally present in the samples being analyzed. 1-Bromo-3-chloro-5-fluorobenzene-d3 is a deuterated synthetic compound suitable for use as a non-endogenous internal standard in LC-MS-based metabolomics studies. Its aromatic structure provides good chromatographic retention on reverse-phase columns, and its halogenated nature allows for sensitive detection by mass spectrometry. This document provides a detailed protocol for the application of 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard for the quality control and normalization of untargeted metabolomics data from human plasma samples.

Experimental Protocols

Materials and Reagents

• 1-Bromo-3-chloro-5-fluorobenzene-d3

• LC-MS grade water

• LC-MS grade acetonitrile (ACN)

• LC-MS grade methanol (MeOH)

• Formic acid (FA)

• Human plasma (K2EDTA)

• Microcentrifuge tubes (1.5 mL)

• Syringe filters (0.22 µm)

• LC-MS vials

Preparation of Internal Standard Stock Solution

• Prepare a 1 mg/mL stock solution of 1-Bromo-3-chloro-5-fluorobenzene-d3 in methanol.

• From the stock solution, prepare a working solution of 10 µg/mL in methanol. Store both solutions at -20°C.

Sample Preparation

• Thaw frozen human plasma samples on ice.

• For each 100 µL of plasma, add 400 µL of ice-cold methanol containing 1-Bromo-3-chloro-5-fluorobenzene-d3 at a final concentration of 100 ng/mL. This solution is the extraction solvent.

• Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Incubate the samples at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge the samples at 14,000 x g for 15 minutes at 4°C.

• Carefully transfer the supernatant to a new microcentrifuge tube.

• Dry the supernatant completely using a vacuum concentrator.

• Reconstitute the dried extract in 100 µL of 5% acetonitrile in water with 0.1% formic acid.

• Vortex for 30 seconds and then centrifuge at 14,000 x g for 5 minutes at 4°C to pellet any remaining particulates.

• Transfer the clear supernatant to an LC-MS vial for analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC)

Parameter	Value
Column	C18 Reverse-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	5% B to 95% B over 15 min, hold at 95% B for 3 min, return to 5% B and re-equilibrate for 5 min

Mass Spectrometry (MS)

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive and Negative
Scan Type	Full Scan (MS1) and Data-Dependent MS/MS (ddMS2)
MS1 Scan Range	m/z 70-1000
MS/MS	Top 5 most intense ions from MS1 scan
Collision Energy	Stepped (e.g., 10, 20, 40 eV)
Capillary Voltage	3.5 kV (Positive), -3.0 kV (Negative)
Source Temperature	120°C
Desolvation Temperature	350°C

Monitoring of 1-Bromo-3-chloro-5-fluorobenzene-d3

A targeted Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) method can be set up to specifically monitor the internal standard.

Parameter	Value
Precursor Ion (m/z)	[M+H]+ and [M-H]- of 1-Bromo-3-chloro-5-fluorobenzene-d3
Product Ions (m/z)	To be determined by infusion and fragmentation analysis

Data Presentation

The consistent performance of the internal standard across a batch of samples is a key indicator of analytical stability. The following table presents hypothetical data for the peak area of 1-Bromo-3-chloro-5-fluorobenzene-d3 in a series of plasma samples.

Table 1: Peak Area of 1-Bromo-3-chloro-5-fluorobenzene-d3 in Human Plasma Samples

Sample ID	Peak Area (Arbitrary Units)	Coefficient of Variation (CV)
Plasma_01	1.25E+06	3.5%
Plasma_02	1.28E+06
Plasma_03	1.22E+06
Plasma_04	1.30E+06
Plasma_05	1.26E+06
QC_01	1.27E+06
Plasma_06	1.29E+06
...	...
Plasma_n	1.24E+06

A low coefficient of variation (CV) for the internal standard peak area across all samples indicates high analytical reproducibility.

Table 2: Normalization of a Hypothetical Metabolite to the Internal Standard

Sample ID	Raw Metabolite Peak Area	IS Peak Area	Normalized Metabolite Peak Area
Plasma_01	3.45E+05	1.25E+06	0.276
Plasma_02	3.84E+05	1.28E+06	0.300
Plasma_03	3.17E+05	1.22E+06	0.260
Plasma_04	4.03E+05	1.30E+06	0.310
Plasma_05	3.53E+05	1.26E+06	0.280

Normalization is performed by dividing the peak area of each metabolite by the peak area of the internal standard in the same sample. This corrects for variations in sample injection volume and matrix effects.

Visualizations

Technical Notes & Optimization

Troubleshooting chromatographic peak shifts with 1-Bromo-3-chloro-5-fluorobenzene-d3

Welcome to the technical support center for 1-Bromo-3-chloro-5-fluorobenzene-d3. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot chromatographic peak shifts and other related issues that may arise during its use as a deuterated internal standard in Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromo-3-chloro-5-fluorobenzene-d3 and what is its primary application?

1-Bromo-3-chloro-5-fluorobenzene-d3 is the deuterium-labeled version of 1-Bromo-3-chloro-5-fluorobenzene.[1][2] Its primary application is as an internal standard for quantitative analyses by GC-MS or LC-MS.[1] The incorporation of stable heavy isotopes like deuterium allows it to be used as a tracer to improve the accuracy and precision of quantification in complex matrices.[1]

Q2: Why is the retention time of my 1-Bromo-3-chloro-5-fluorobenzene-d3 peak shifting?

Retention time (RT) shifts in gas chromatography can be caused by a variety of factors. These can be broadly categorized into three areas: instrumental issues, method-related problems, and sample-specific effects. Common causes include fluctuations in column temperature, carrier gas flow rate, or inlet pressure.[3] Even minor changes in these parameters can lead to noticeable shifts in retention time.[3] Other potential causes include column degradation, leaks in the system, or changes in the sample matrix.[4]

Q3: Can the deuteration of 1-Bromo-3-chloro-5-fluorobenzene-d3 itself cause a retention time shift compared to its non-deuterated analog?

Yes, it is possible to observe a small retention time shift between a deuterated internal standard and its non-deuterated analyte. This phenomenon, known as the "isotope effect," is typically small in gas chromatography but can be more pronounced in liquid chromatography.[5] While ideally an internal standard should co-elute with the analyte, minor differences in retention time are not uncommon. However, a significant or inconsistent shift is indicative of an underlying issue that needs to be addressed.

Q4: How do matrix effects influence the peak of my internal standard?

Matrix effects can significantly impact the accuracy of your results by causing ion suppression or enhancement in the mass spectrometer.[6] Even with a deuterated internal standard, differential matrix effects can occur, meaning the analyte and the internal standard are affected differently by the sample matrix.[6] This can lead to inaccurate quantification. It is crucial to evaluate matrix effects during method development.[7]

Troubleshooting Guide for Peak Shifts

A systematic approach is essential when troubleshooting chromatographic peak shifts. The following guide provides a step-by-step process to identify and resolve the issue.

Step 1: Initial Assessment and Observation

The first step is to characterize the nature of the peak shift. Answering the following questions can help narrow down the potential causes:

• Which peaks are affected? Are all peaks shifting, or only the internal standard?

• What is the direction of the shift? Are the retention times increasing or decreasing?

• What is the magnitude of the shift? Are the shifts small and gradual, or large and abrupt?

• Is the shift consistent? Does it occur with every injection, or is it erratic?[8]

Step 2: Investigate Potential Causes

Based on your initial observations, you can investigate the most likely causes. The table below summarizes common causes of peak shifts and the corresponding troubleshooting actions.

Potential Cause	Observation	Troubleshooting Action(s)
Carrier Gas Flow Rate	All peaks shift by the same amount in the same direction.[8]	Verify and adjust the carrier gas flow rate or pressure. Check for leaks in the gas lines or at the inlet.[9]
Oven Temperature	All peaks shift, with later eluting peaks showing a larger shift.[8]	Check the oven temperature calibration and ensure the temperature program is correct and stable.[10]
Column Issues	Gradual shift in retention times over a series of runs. May be accompanied by peak broadening or tailing.[11]	Trim the first few centimeters of the column from the inlet end. Replace the column if it is old or heavily contaminated.[11]
Inlet/Injector Problems	Erratic peak shifts, often accompanied by changes in peak area.[3]	Check the septum for leaks or coring and replace if necessary.[4] Clean or replace the injector liner.
Sample Matrix Effects	Inconsistent peak shifts between different samples.	Prepare matrix-matched calibration standards.[7] Perform a matrix effect evaluation experiment (see Protocol 1).
Instrumental Drift	Slow, gradual shift in retention times over a long period (days or weeks).[12]	Implement a robust quality control (QC) system with regular injections of a QC sample to monitor and correct for drift.[12][13]
Sample Preparation	Inconsistent shifts that are not attributable to other causes.	Review the sample preparation protocol for consistency and potential sources of variability.

Step 3: Logical Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak shifts of 1-Bromo-3-chloro-5-fluorobenzene-d3.

Caption: A logical workflow for troubleshooting chromatographic peak shifts.

Experimental Protocols

Protocol 1: Matrix Effect Evaluation

This protocol helps determine if the sample matrix is causing ion suppression or enhancement, potentially leading to differential effects on the analyte and 1-Bromo-3-chloro-5-fluorobenzene-d3.

Objective: To quantify the impact of the sample matrix on the MS response of the analyte and the internal standard.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Prepare a standard solution of your target analyte and 1-Bromo-3-chloro-5-fluorobenzene-d3 in a clean solvent (e.g., methanol, acetonitrile).

  • Set B (Post-Extraction Spike): Extract a blank matrix sample (a sample that does not contain the analyte). Spike the extracted blank matrix with the analyte and internal standard at the same concentration as Set A.[6]

  • Set C (Pre-Extraction Spike): Spike a blank matrix sample with the analyte and internal standard before performing the sample extraction procedure.[6]

• Analyze the samples: Inject all three sets of samples into the GC-MS system under the same conditions.

• Calculate the Matrix Effect and Recovery:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) x 100 [6]

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) x 100 [6]

Data Interpretation:

The following table provides a hypothetical example of data from a matrix effect experiment.

Compound	Peak Area (Set A - Neat)	Peak Area (Set B - Post-Spike)	Matrix Effect (%)
Analyte	1,500,000	900,000	60% (Suppression)
1-Bromo-3-chloro-5-fluorobenzene-d3	1,600,000	1,280,000	80% (Suppression)

In this example, both the analyte and the internal standard experience ion suppression, but the effect is more pronounced for the analyte. This differential matrix effect would lead to an overestimation of the analyte concentration if not corrected for.

Signaling Pathway for Troubleshooting Logic

The following diagram illustrates the decision-making process when troubleshooting peak shifts.

Caption: Decision tree for troubleshooting chromatographic peak shifts.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1-Bromo-3-chloro-5-fluorobenzene-d3 (3-Fluoro-5-bromochlorobenzene-d3) | Isotope-Labeled Compounds | 1219805-00-1 | Invivochem [invivochem.com]
• 3. When GC Retention Times Shift: Practical Advice for Operators | Separation Science [sepscience.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Retention Time shifts using deuterated internal standards.: /home/support [skyline.ms]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. m.youtube.com [m.youtube.com]
• 10. academic.oup.com [academic.oup.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. Instrumental drift removal in GC-MS data for breath analysis: the short-term and long-term temporal validation of putative biomarkers for COPD - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing isotopic exchange or deuterium loss in 1-Bromo-3-chloro-5-fluorobenzene-d3

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address potential isotopic exchange or deuterium loss in 1-Bromo-3-chloro-5-fluorobenzene-d3. Our aim is to equip you with the necessary information to ensure the isotopic integrity of your deuterated compound throughout your experimental workflows.

Troubleshooting Guide: Isotopic Exchange and Deuterium Loss

This guide is designed to help you identify and resolve common issues related to the stability of the deuterium labels on 1-Bromo-3-chloro-5-fluorobenzene-d3.

Q1: I am observing a decrease in the isotopic purity of my 1-Bromo-3-chloro-5-fluorobenzene-d3 sample. What are the likely causes?

A1: Deuterium loss on the aromatic ring of 1-Bromo-3-chloro-5-fluorobenzene-d3 typically occurs via electrophilic aromatic substitution, a process that can be catalyzed by acidic or basic conditions. The primary sources of protons for this back-exchange are often residual protic solvents, atmospheric moisture, or acidic/basic contaminants in your reaction or analytical system.

Key Factors Influencing Deuterium Stability:

Factor	Effect on Deuterium Loss	Recommendations
pH	Acidic or basic conditions significantly accelerate the rate of deuterium exchange.	Maintain a neutral pH (ideally between 3 and 7) for all solutions. Avoid strong acids and bases.
Temperature	Higher temperatures increase the rate of chemical reactions, including isotopic exchange.	Store and process samples at low temperatures whenever possible. For example, store stock solutions at -20°C or below and use a cooled autosampler (e.g., 4°C).
Solvent	Protic solvents (e.g., water, methanol, ethanol) can act as a source of protons for exchange.	Use high-purity, anhydrous aprotic solvents (e.g., acetonitrile, dichloromethane, ethyl acetate, hexane) for sample preparation, storage, and as the organic component of mobile phases.
Catalysts	Certain metal catalysts can facilitate H/D exchange.	Be mindful of the potential for catalytic exchange if your experimental setup includes metals.

Q2: How can I experimentally determine the extent of deuterium loss in my sample?

A2: The two primary analytical techniques for quantifying deuterium loss are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

• ¹H NMR Spectroscopy: The appearance or increase in the intensity of signals in the aromatic region corresponding to the positions of the deuterium atoms is a direct indication of back-exchange. By integrating the proton signals relative to a stable internal standard, the percentage of deuterium loss can be quantified.

• Mass Spectrometry (GC-MS or LC-MS): A decrease in the abundance of the molecular ion of the deuterated compound (m/z) and a corresponding increase in the abundance of ions representing the partially or fully protonated forms indicate deuterium loss.

Experimental Protocol: Quantification of Deuterium Loss by ¹H NMR

• Sample Preparation:

  • Accurately weigh a known amount of your 1-Bromo-3-chloro-5-fluorobenzene-d3 sample.

  • Dissolve the sample in a high-purity, anhydrous deuterated NMR solvent (e.g., CDCl₃, Acetone-d₆). To ensure dryness, use a solvent from a freshly opened ampule or one that has been stored over molecular sieves.

  • Add a known quantity of a stable, non-exchangeable internal standard (e.g., 1,3,5-trichlorobenzene).

• Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Ensure a sufficient relaxation delay to allow for complete relaxation of all signals for accurate integration.

• Data Analysis:

  • Integrate the area of the proton signals that have appeared in the positions where deuterium atoms should be.

  • Integrate the area of a known signal from the internal standard.

  • Calculate the molar ratio of the back-exchanged protons to the internal standard to determine the extent of deuterium loss.

Frequently Asked Questions (FAQs)

Q3: What is the mechanism of deuterium loss from 1-Bromo-3-chloro-5-fluorobenzene-d3?

A3: The loss of deuterium from the aromatic ring proceeds through an electrophilic aromatic substitution mechanism. In the presence of a proton source (like a strong acid), a deuterium atom on the ring can be replaced by a proton. The benzene ring is attacked by a proton (or a deuterated acid can be used to introduce deuterium), forming a resonance-stabilized carbocation intermediate known as a sigma complex.[1][2] The subsequent loss of a deuteron regenerates the aromaticity of the ring, resulting in a protonated version of the molecule.[2]

Q4: How do the halogen substituents on the benzene ring affect the stability of the deuterium labels?

A4: The bromine, chlorine, and fluorine atoms on the benzene ring are deactivating groups in electrophilic aromatic substitution, meaning they make the ring less reactive towards electrophiles like protons. This inherent property provides a degree of stability to the deuterium labels. However, these halogens are ortho-, para-directing. The specific substitution pattern of 1-Bromo-3-chloro-5-fluorobenzene will influence the precise rate of exchange at each deuterated position under forcing conditions.

Q5: What are the best practices for storing 1-Bromo-3-chloro-5-fluorobenzene-d3 to prevent deuterium loss?

A5: To ensure the long-term stability of your deuterated compound, follow these storage recommendations:

• Container: Store in a flame-dried glass vial with a PTFE-lined cap to prevent the ingress of atmospheric moisture.

• Atmosphere: For maximum protection, store under an inert atmosphere (e.g., argon or nitrogen).

• Temperature: Store at a low temperature, ideally -20°C or below, especially for long-term storage.

• Solvent: If stored in solution, use a high-purity, anhydrous aprotic solvent.

Visualizing Workflows and Concepts

To aid in understanding the processes involved in deuterium exchange and its prevention, the following diagrams illustrate key workflows and relationships.

Caption: A troubleshooting workflow for identifying and addressing the root causes of deuterium loss.

Caption: Recommended experimental workflow to minimize deuterium exchange during sample handling, analysis, and storage.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Quantitative analysis of deuterium by gas chromatography [inis.iaea.org]

Technical Support Center: Purity Assessment of 1-Bromo-3-chloro-5-fluorobenzene-d3 Internal Standard

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to assess the purity of the internal standard 1-Bromo-3-chloro-5-fluorobenzene-d3.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to assess the purity of the 1-Bromo-3-chloro-5-fluorobenzene-d3 internal standard?

A1: The purity of an internal standard is critical for the accuracy and reliability of quantitative analytical methods, such as LC-MS or GC-MS. Impurities can lead to inaccurate quantification, cross-signal contribution, and non-linear calibration curves.[1] For deuterated standards like 1-Bromo-3-chloro-5-fluorobenzene-d3, both chemical and isotopic purity are of paramount importance.

Q2: What are the recommended purity levels for this internal standard?

A2: For reliable and reproducible results, the following purity levels are generally recommended:

• Chemical Purity: >98%[2][3][4][5]

• Isotopic Enrichment (for d3): ≥98%[1]

It is essential to always review the Certificate of Analysis (CoA) provided by the supplier for batch-specific purity information.[1]

Q3: What are the common types of impurities that might be present?

A3: Potential impurities in 1-Bromo-3-chloro-5-fluorobenzene-d3 can include:

• Isotopic Impurities: Less-deuterated versions of the molecule (d0, d1, d2) or the unlabeled parent compound (1-Bromo-3-chloro-5-fluorobenzene). The presence of the unlabeled analyte as an impurity is particularly problematic as it can lead to an overestimation of the analyte's concentration.[1]

• Chemical Impurities: These can be starting materials, by-products from the synthesis, or degradation products. For halogenated benzenes, this could include isomers or compounds with different halogenation patterns.[6]

Q4: Which analytical techniques are most suitable for assessing the purity of this internal standard?

A4: A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive purity assessment:

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for separating and identifying volatile chemical impurities.

• High-Performance Liquid Chromatography (HPLC) with UV detection: Useful for quantifying non-volatile chemical impurities.

• High-Resolution Mass Spectrometry (HRMS): Essential for determining isotopic purity and identifying isotopologues.[1][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹⁹F, and ¹³C): Provides detailed structural information and can be used to identify and quantify both chemical and isotopic impurities.[7][8]

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
Non-linear calibration curve, especially at the lower limit of quantification (LLOQ).	Presence of the unlabeled analyte (d0) as an impurity in the internal standard.[1]	1. Re-evaluate the isotopic purity of the internal standard using HRMS. 2. If significant d0 impurity is confirmed, obtain a new, higher-purity batch of the internal standard. 3. Adjust the concentration of the internal standard to minimize the impact of the impurity.
Inaccurate or irreproducible quantification results.	Significant chemical impurities affecting the actual concentration of the internal standard.[1]	1. Assess the chemical purity using GC-MS or HPLC. 2. Identify and, if possible, quantify the major impurities. 3. Correct the concentration of the internal standard solution based on the determined purity.
Presence of unexpected peaks in the chromatogram.	Degradation of the internal standard or contamination.	1. Check the storage conditions and expiration date of the internal standard. 2. Prepare a fresh solution of the internal standard. 3. Analyze the fresh solution to see if the unexpected peaks persist.

Experimental Protocols

Protocol 1: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the methodology for determining the chemical purity of 1-Bromo-3-chloro-5-fluorobenzene-d3.

1. Sample Preparation:

• Prepare a 1 mg/mL stock solution of the internal standard in a suitable solvent such as methanol or acetonitrile.

• From the stock solution, prepare a working solution of approximately 10 µg/mL.

2. GC-MS Parameters:

Parameter	Setting
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5ms or equivalent)
Inlet Temperature	250 °C
Injection Volume	1 µL (Split mode, e.g., 50:1)
Oven Program	Initial: 60 °C (hold 2 min), Ramp: 10 °C/min to 280 °C (hold 5 min)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
MS Transfer Line	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-400

3. Data Analysis:

• Integrate the peak area of the main component and all impurity peaks.

• Calculate the chemical purity as follows: % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

Protocol 2: Isotopic Purity Assessment by High-Resolution Mass Spectrometry (HRMS)

This protocol is for determining the isotopic enrichment of the deuterated internal standard.

1. Sample Preparation:

• Prepare a dilute solution of the internal standard (e.g., 1 µg/mL) in a suitable solvent like acetonitrile/water (50:50 v/v) with 0.1% formic acid for electrospray ionization.

2. HRMS Parameters:

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI) - Positive or Negative mode
Resolution	>10,000 FWHM
Scan Type	Full Scan
Mass Range	m/z 200-220 (to cover the isotopic cluster)

3. Data Analysis:

• Extract the ion chromatograms for the unlabeled compound (d0) and the deuterated compound (d3).

• Integrate the peak areas of the respective isotopologues.

• Calculate the isotopic purity: % Isotopic Purity = (Area of d3 Peak / (Area of d0 Peak + Area of d3 Peak)) x 100

Protocol 3: Structural Confirmation by ¹⁹F NMR Spectroscopy

¹⁹F NMR is a powerful tool for the structural confirmation of fluorinated compounds.[8][9]

1. Sample Preparation:

• Dissolve an accurately weighed amount of the internal standard in a deuterated solvent (e.g., CDCl₃) to a concentration of approximately 5-10 mg/mL.

2. NMR Parameters:

Parameter	Setting
Spectrometer	400 MHz or higher
Nucleus	¹⁹F
Pulse Program	Standard one-pulse sequence
Reference	External or internal reference (e.g., CFCl₃)
Data Processing	Apply Fourier transform and baseline correction.

3. Data Analysis:

• The ¹⁹F NMR spectrum should show a single primary signal corresponding to the fluorine atom in the 1-Bromo-3-chloro-5-fluorobenzene-d3 structure.

• The chemical shift and coupling patterns can confirm the substitution pattern on the benzene ring.

Diagrams

Caption: Purity assessment workflow for internal standards.

Caption: Troubleshooting logic for issues related to internal standard purity.

References

• 1. benchchem.com [benchchem.com]
• 2. 1-Bromo-3-chloro-5-fluorobenzene | 33863-76-2 [sigmaaldrich.com]
• 3. chemscene.com [chemscene.com]
• 4. 1-Bromo-3-chloro-5-fluorobenzene, 98%, Thermo Scientific 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. chemimpex.com [chemimpex.com]
• 6. researchgate.net [researchgate.net]
• 7. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 19 F-centred NMR analysis of mono-fluorinated compounds - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08046F [pubs.rsc.org]

Technical Support Center: Optimizing GC/MS Injection Volume for 1-Bromo-3-chloro-5-fluorobenzene-d3

Welcome to the technical support center for the analysis of 1-Bromo-3-chloro-5-fluorobenzene-d3. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you optimize your Gas Chromatography/Mass Spectrometry (GC/MS) injection volume and achieve reliable, high-quality data.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting injection volume for 1-Bromo-3-chloro-5-fluorobenzene-d3 in GC/MS analysis?

A typical starting point for a standard split/splitless injection is 1 µL. However, the optimal volume is highly dependent on the concentration of the analyte in your sample and the sensitivity of your instrument. For trace analysis, larger injection volumes may be necessary, often requiring specialized injection techniques like Large Volume Injection (LVI).[1][2]

Q2: How does increasing the injection volume affect the analysis of 1-Bromo-3-chloro-5-fluorobenzene-d3?

Increasing the injection volume can enhance the signal intensity, which is beneficial for detecting low concentrations of the analyte. However, injecting too large a volume can lead to several issues, including peak distortion (fronting or tailing), column overload, and potential contamination of the GC system.[1][3] It is crucial to find a balance that provides adequate sensitivity without compromising chromatographic performance.

Q3: When should I consider using Large Volume Injection (LVI) techniques?

LVI is advantageous when analyzing trace levels of 1-Bromo-3-chloro-5-fluorobenzene-d3, as it allows for the introduction of a larger sample amount onto the column, thereby increasing sensitivity.[4][5] Techniques like Concurrent Solvent Recondensation-Large Volume Splitless Injection (CSR-LVSI) can significantly improve detection limits.[4]

Q4: What are the key parameters to optimize for a splitless injection of 1-Bromo-3-chloro-5-fluorobenzene-d3?

For a successful splitless injection, it is essential to optimize the splitless hold time, inlet temperature, and initial oven temperature.[6] The splitless hold time should be sufficient to allow for the transfer of the majority of the analyte to the column. The inlet temperature should be high enough to ensure complete vaporization of 1-Bromo-3-chloro-5-fluorobenzene-d3 without causing thermal degradation. The initial oven temperature should be set below the boiling point of the solvent to achieve a "solvent effect," which helps in focusing the analyte band at the head of the column.[6]

Troubleshooting Guide

This guide addresses common problems encountered when optimizing the injection volume for 1-Bromo-3-chloro-5-fluorobenzene-d3.

Problem 1: Poor Peak Shape (Fronting or Tailing)

Potential Cause	Recommended Solution
Column Overload	Reduce the injection volume or dilute the sample. Overloading the column with too much analyte is a common cause of peak fronting.[1]
Inappropriate Injection Speed	Optimize the injection speed. A fast injection can cause turbulence and band broadening.[1]
Solvent Mismatch	Ensure the sample solvent is compatible with the stationary phase and the initial mobile phase conditions. A mismatch can lead to peak distortion.[3][7]
Active Sites in the Inlet or Column	Use a deactivated liner and a high-quality, inert GC column. Active sites can cause peak tailing due to analyte interaction. Consider using a liner with wool to aid in vaporization and trap non-volatile residues.[5][8]

Problem 2: Low Signal Intensity or Poor Sensitivity

Potential Cause	Recommended Solution
Insufficient Injection Volume	Gradually increase the injection volume in small increments (e.g., 0.5 µL) and observe the impact on signal-to-noise ratio.[1]
Inlet Discrimination	Optimize the inlet temperature. If the temperature is too low, less volatile compounds like 1-Bromo-3-chloro-5-fluorobenzene-d3 may not transfer efficiently to the column.[9]
Split Ratio Too High (for split injections)	If using a split injection, decrease the split ratio to allow more of the sample to enter the column. For trace analysis, switch to a splitless injection.[1]
Suboptimal Detector Settings	Ensure the mass spectrometer is properly tuned and the detector settings are optimized for the target analyte.

Problem 3: Irreproducible Peak Areas

Potential Cause	Recommended Solution
Inconsistent Injection Volume	Ensure the autosampler is functioning correctly and the syringe is not faulty. Perform multiple injections of a standard to check for reproducibility.
Sample Flashback	This occurs when the injection volume is too large for the liner volume and inlet conditions, causing the sample vapor to expand beyond the liner.[6][9] This can lead to sample loss and contamination. Use a larger volume liner or reduce the injection volume.
Leaks in the System	Check for leaks at the inlet septum, column connections, and other fittings. Leaks can lead to variable sample introduction.
Matrix Effects	The presence of other compounds in the sample matrix can interfere with the analyte's detection.[1] Proper sample preparation and cleanup are crucial.

Experimental Protocols

Protocol 1: Standard Splitless Injection Optimization

• Initial Setup:

  • Analyte: 1-Bromo-3-chloro-5-fluorobenzene-d3 standard solution (e.g., 1 µg/mL in a suitable solvent like dichloromethane or ethyl acetate).

  • GC Column: A mid-polarity column such as a DB-5ms or equivalent is a good starting point.

  • Inlet: Set to splitless mode.

  • Injection Volume: Start with 1 µL.

  • Inlet Temperature: Begin with 250 °C.

  • Oven Program: Start at a low initial temperature (e.g., 40 °C, held for 1-2 minutes) to allow for solvent focusing, then ramp to a final temperature that ensures elution of the analyte.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

  • Splitless Hold Time: Start with 0.75 minutes.

• Optimization Steps:

  • Inject the standard and evaluate the peak shape and response.

  • Vary Injection Volume: Increase the injection volume incrementally (e.g., to 1.5 µL, 2.0 µL) and observe the changes in peak area and shape. Note the volume at which peak distortion begins.

  • Optimize Inlet Temperature: Analyze the standard at different inlet temperatures (e.g., 220 °C, 250 °C, 280 °C) to find the temperature that provides the best response without evidence of degradation.

  • Optimize Splitless Hold Time: Vary the hold time (e.g., 0.5 min, 1.0 min, 1.5 min) to ensure complete transfer of the analyte to the column.

Protocol 2: Large Volume Injection (LVI) using a Programmable Temperature Vaporizer (PTV) Inlet

• Initial Setup:

  • Inlet: PTV operated in solvent vent mode.

  • Liner: Use a liner with glass wool or baffles to increase the surface area for solvent evaporation.[5]

  • Injection Volume: Start with a larger volume, for example, 10 µL.

  • Injection Speed: Use a slow injection speed to allow for controlled solvent evaporation.

  • PTV Program:

    • Initial Temperature: Set below the boiling point of the solvent (e.g., 50 °C).

    • Vent Time: Open the split vent during and immediately after the injection to remove the bulk of the solvent. The duration will depend on the solvent and injection volume.

    • PTV Ramp: After the solvent vent, rapidly increase the PTV temperature to transfer the analyte to the column.

• Optimization Steps:

  • Optimize Vent Time and Flow: Adjust the vent time and flow rate to maximize solvent removal while minimizing analyte loss.

  • Optimize PTV Transfer Temperature: Find the optimal temperature to which the PTV is ramped to ensure efficient transfer of 1-Bromo-3-chloro-5-fluorobenzene-d3 to the column.

  • Optimize Injection Volume: Once other parameters are optimized, the injection volume can be further increased if necessary, with corresponding adjustments to the vent time.

Visualizations

Caption: Workflow for selecting and optimizing the GC/MS injection method.

Caption: Troubleshooting logic for common injection-related issues.

References

• 1. What Affects Peak Area in GC? Key Influencing Factors [hplcvials.com]
• 2. scispace.com [scispace.com]
• 3. Effects of Sample Solvents on Peak Shape : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. Analysis of Halogenated Organic Contaminants in Water Using GC-MS and Large Volume Injection [restek.com]
• 5. agilent.com [agilent.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. waters.com [waters.com]
• 8. selectscience.net [selectscience.net]
• 9. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]

Technical Support Center: Minimizing Matrix Effects with 1-Bromo-3-chloro-5-fluorobenzene-d3

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the effective use of 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard to mitigate matrix effects in complex sample analysis.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromo-3-chloro-5-fluorobenzene-d3 and why is it used as an internal standard?

1-Bromo-3-chloro-5-fluorobenzene-d3 is a deuterated form of 1-Bromo-3-chloro-5-fluorobenzene.[1] The replacement of hydrogen atoms with their heavier isotope, deuterium, results in a compound that is chemically almost identical to its non-deuterated counterpart but has a different mass.[2][3] This mass difference allows it to be distinguished by a mass spectrometer.[2] It is used as an internal standard to improve the accuracy and precision of quantitative analyses, particularly in complex matrices where matrix effects are a concern.[4][5]

Q2: What are matrix effects and how do they impact analytical results?

Matrix effects are the alteration of the ionization efficiency of a target analyte by co-eluting compounds from the sample matrix.[6] These effects can manifest as either ion suppression (a decrease in signal) or ion enhancement (an increase in signal).[6][7] Both phenomena can lead to inaccurate and unreliable quantification of the analyte.[6] Matrix effects are a significant challenge in sensitive and selective analytical techniques like liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).[6][8]

Q3: How does a deuterated internal standard like 1-Bromo-3-chloro-5-fluorobenzene-d3 help minimize matrix effects?

Deuterated internal standards are considered the gold standard for correcting matrix effects.[2] Because they are chemically very similar to the analyte of interest, they co-elute during chromatography and experience the same matrix effects (ion suppression or enhancement).[2][4] By adding a known amount of the deuterated internal standard to all samples, calibration standards, and quality controls, the ratio of the analyte signal to the internal standard signal is used for quantification.[9] This ratio remains constant even if there are variations in sample preparation, injection volume, or ionization efficiency, thus correcting for the matrix effects.[4][10]

Q4: What are the key properties of an ideal internal standard?

An ideal internal standard should:

• Be chemically similar to the analyte.

• Have a mass-to-charge ratio (m/z) that is easily distinguishable from the analyte by the mass spectrometer.[9]

• Co-elute with the analyte.[3]

• Not be naturally present in the sample matrix.[9]

• Be stable throughout the entire analytical process.[9]

Q5: In which analytical techniques is 1-Bromo-3-chloro-5-fluorobenzene-d3 most effectively used?

1-Bromo-3-chloro-5-fluorobenzene-d3 is suitable for use in analytical methods that employ mass spectrometry for detection, such as:

• Gas Chromatography-Mass Spectrometry (GC-MS)

• Liquid Chromatography-Mass Spectrometry (LC-MS)

• Tandem Mass Spectrometry (MS/MS)

Its volatility and thermal stability make it particularly well-suited for GC-MS applications.

Troubleshooting Guide

This guide addresses common issues encountered when using 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard.

Problem 1: Inconsistent Internal Standard (IS) Signal Across Samples

• Possible Cause: Inconsistent pipetting or addition of the internal standard solution to the samples.

• Solution: Ensure that a calibrated and well-maintained pipette is used to add the internal standard. Add the internal standard to all samples, calibrators, and quality controls at the same step in the sample preparation process.

• Possible Cause: Variability in the sample preparation steps, such as extraction or reconstitution.[11]

• Solution: Standardize all sample preparation steps. Ensure complete and consistent evaporation of solvents and thorough vortexing after reconstitution.

• Possible Cause: Issues with the autosampler, such as inconsistent injection volumes.[11]

• Solution: Perform maintenance on the autosampler, including checking for air bubbles in the syringe and ensuring the injection needle is not clogged.

Problem 2: Significant Ion Suppression or Enhancement is Still Observed

• Possible Cause: The concentration of the internal standard is too high, potentially causing it to contribute to the matrix effect.[12]

• Solution: Optimize the concentration of the internal standard. The ideal concentration should provide a strong enough signal without saturating the detector or influencing the ionization of the analyte.

• Possible Cause: Extreme matrix complexity leading to overwhelming suppression or enhancement that even a deuterated internal standard cannot fully compensate for.

• Solution: Improve the sample cleanup procedure to remove more of the interfering matrix components. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can be further optimized.[5] Diluting the sample can also reduce matrix effects, provided the analyte concentration remains within the detection limits of the instrument.[12]

Problem 3: The Calibration Curve is Non-Linear

• Possible Cause: The internal standard concentration is not appropriate for the range of analyte concentrations being tested.

• Solution: Ensure the internal standard concentration is within the linear range of the detector and is appropriate for the expected analyte concentrations in the samples.

• Possible Cause: The internal standard may not be co-eluting perfectly with the analyte, especially if there are slight chromatographic shifts.

• Solution: Adjust the chromatographic conditions (e.g., gradient, flow rate, or column temperature) to ensure co-elution of the analyte and the internal standard.

Problem 4: Ghost Peaks or Carryover of the Internal Standard

• Possible Cause: Carryover from a previous injection, especially if high concentration samples were analyzed.[11]

• Solution: Implement a more rigorous needle wash protocol between injections. Running blank injections after high-concentration samples can also help to identify and mitigate carryover.[13]

Quantitative Data

The following table provides an illustrative example of the improvement in data quality when using a deuterated internal standard like 1-Bromo-3-chloro-5-fluorobenzene-d3 in a complex matrix.

Parameter	Without Internal Standard	With Deuterated Internal Standard
Spiked Concentration (ng/mL)	10.0	10.0
Measured Concentration (ng/mL) - Replicate 1	7.2	9.8
Measured Concentration (ng/mL) - Replicate 2	8.5	10.1
Measured Concentration (ng/mL) - Replicate 3	6.8	9.9
Mean Measured Concentration (ng/mL)	7.5	9.93
Accuracy (% Recovery)	75%	99.3%
Precision (% RSD)	11.8%	1.5%

This table presents hypothetical data to illustrate the typical benefits of using a deuterated internal standard. Actual results may vary depending on the analyte, matrix, and analytical method.

Experimental Protocols

General Protocol for the Analysis of a Hypothetical Analyte in a Complex Matrix (e.g., Plasma) using 1-Bromo-3-chloro-5-fluorobenzene-d3

• Preparation of Stock and Working Solutions:

  • Prepare a stock solution of the analyte and 1-Bromo-3-chloro-5-fluorobenzene-d3 in a suitable organic solvent (e.g., methanol).

  • Prepare a working solution of the internal standard at a concentration that will result in a clear and consistent signal when added to the samples.

  • Prepare a series of calibration standards by spiking blank matrix with known concentrations of the analyte.

• Sample Preparation (Protein Precipitation):

  • To a 1.5 mL microcentrifuge tube, add 100 µL of the plasma sample, calibration standard, or quality control.

  • Add 20 µL of the 1-Bromo-3-chloro-5-fluorobenzene-d3 working solution to each tube and vortex briefly.

  • Add 300 µL of ice-cold acetonitrile to precipitate the proteins.

  • Vortex the mixture vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube for analysis.

• GC-MS Analysis:

  • Gas Chromatograph (GC) Conditions:

    • Column: A suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

    • Inlet Temperature: 280°C.

    • Injection Volume: 1 µL.

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 20°C/min, and hold for 5 minutes.

  • Mass Spectrometer (MS) Conditions:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Ion Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Acquisition Mode: Selected Ion Monitoring (SIM). Monitor at least two characteristic ions for the analyte and for 1-Bromo-3-chloro-5-fluorobenzene-d3.

• Data Analysis:

  • Integrate the peak areas for the selected ions of the analyte and the internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area for all samples, calibrators, and quality controls.

  • Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios on the calibration curve.

Visualizations

Caption: Mechanism of matrix effects in mass spectrometry.

Caption: Experimental workflow incorporating an internal standard.

Caption: Troubleshooting logic for common internal standard issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 6. tandfonline.com [tandfonline.com]
• 7. nebiolab.com [nebiolab.com]
• 8. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimizing Laboratory-Developed LC-MS/MS Tests: Proper Use of Internal Standards - Insights from Two Troubleshooting Case Studies [labroots.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. benchchem.com [benchchem.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. cgspace.cgiar.org [cgspace.cgiar.org]

Stability of 1-Bromo-3-chloro-5-fluorobenzene-d3 in solution over time

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 1-Bromo-3-chloro-5-fluorobenzene-d3 in solution. The following information is based on best practices for handling deuterated aromatic compounds.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 1-Bromo-3-chloro-5-fluorobenzene-d3 solutions?

A: To ensure the isotopic and chemical purity of 1-Bromo-3-chloro-5-fluorobenzene-d3, solutions should be stored under controlled conditions. For many deuterated standards, refrigeration is recommended.[1] Always refer to the manufacturer's certificate of analysis for specific storage instructions.[1][2] Key considerations include temperature, light exposure, and atmospheric conditions.

Q2: How should I prepare stock and working solutions of 1-Bromo-3-chloro-5-fluorobenzene-d3?

A: The accurate preparation of stock and working solutions is crucial for quantitative analysis.[2] It is recommended to allow the solid compound to equilibrate to room temperature before opening to prevent condensation.[3] A general procedure involves accurately weighing the standard, dissolving it in a suitable solvent like methanol in a Class A volumetric flask, and mixing thoroughly.[2][3]

Q3: What solvents are recommended for preparing solutions of 1-Bromo-3-chloro-5-fluorobenzene-d3?

A: Methanol is a commonly used solvent for creating stock solutions of deuterated standards.[2][3] When preparing aqueous solutions, it is important to control the pH to be near neutral to avoid catalyzing deuterium-hydrogen exchange.[2]

Q4: What is hydrogen-deuterium (H-D) exchange and how can I prevent it?

A: Hydrogen-deuterium (H-D) exchange is a chemical reaction where a deuterium atom in a molecule is replaced by a hydrogen atom from the surrounding environment, such as from moisture or solvent molecules.[1] This can compromise the isotopic purity of the standard. To prevent H-D exchange, it is crucial to handle the compound in a dry environment, under an inert atmosphere like dry nitrogen or argon, and to avoid acidic or basic solutions.[1][2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Inconsistent analytical results	Degradation of the standard due to improper storage.	Verify storage conditions (temperature, light exposure). Prepare fresh working solutions from the stock solution.
Isotopic dilution due to H-D exchange.	Handle the compound and solutions under a dry, inert atmosphere. Avoid exposure to moisture and protic solvents where possible. Ensure the pH of aqueous solutions is neutral.[2]
Contamination of the solution.	Use high-purity solvents and clean glassware. Prepare fresh solutions.
Precipitation in the solution	Poor solubility of the compound in the chosen solvent.	Try a different solvent or a solvent mixture. Gently warm the solution to aid dissolution, if the compound's stability at higher temperatures is known.
The solution is too concentrated.	Dilute the solution to a lower concentration.
Discoloration of the solution	Photodegradation or chemical reaction.	Store solutions in amber vials or in the dark to prevent light-induced degradation.[1][2] Investigate potential reactions with the solvent or container.

Stability Data

Storage Condition	Recommendation	Rationale
Temperature	Short-term (weeks): 4°CLong-term (months/years): -20°C[2]	Minimizes chemical degradation and solvent evaporation.
Light Exposure	Store in amber vials or in the dark.[1][2]	Prevents potential photodegradation.
Atmosphere	Store under an inert atmosphere (e.g., argon, nitrogen).[1][2]	Prevents oxidation and exposure to atmospheric moisture.
Container	Tightly sealed, clean glass vials with PTFE-lined caps.	Prevents contamination and solvent evaporation.

Experimental Protocols

Protocol for Validating the Stability of 1-Bromo-3-chloro-5-fluorobenzene-d3 in a Specific Solvent

This protocol outlines a general procedure to assess the stability of 1-Bromo-3-chloro-5-fluorobenzene-d3 in a chosen solvent under specific storage conditions.

• Preparation of Stock Solution:

  • Allow the container of solid 1-Bromo-3-chloro-5-fluorobenzene-d3 to equilibrate to room temperature.

  • In a dry and inert atmosphere (e.g., a glove box), accurately weigh a specific amount of the compound.

  • Quantitatively transfer the solid to a Class A volumetric flask.

  • Dissolve the compound in the chosen high-purity solvent and dilute to the mark. Mix thoroughly.

• Initial Analysis (Time Zero):

  • Immediately after preparation, analyze the stock solution using a suitable analytical method (e.g., GC-MS or LC-MS) to determine the initial concentration and isotopic purity. This will serve as the baseline.

• Storage:

  • Aliquot the stock solution into several amber vials, seal them tightly, and store them under the desired conditions (e.g., 4°C in the dark).

• Time-Point Analysis:

  • At predetermined time intervals (e.g., 1 week, 1 month, 3 months, etc.), retrieve one vial from storage.

  • Allow the vial to equilibrate to room temperature.

  • Analyze the solution using the same analytical method as in step 2.

• Data Analysis:

  • Compare the concentration and isotopic purity at each time point to the initial (time zero) results.

  • A significant change in concentration or isotopic purity indicates instability under the tested conditions.

Visualizations

Caption: Workflow for a stability study of 1-Bromo-3-chloro-5-fluorobenzene-d3.

Caption: Troubleshooting decision tree for inconsistent analytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

Improving signal-to-noise ratio for 1-Bromo-3-chloro-5-fluorobenzene-d3

Welcome to the technical support center for 1-Bromo-3-chloro-5-fluorobenzene-d3. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on improving the signal-to-noise ratio (S/N) and addressing common challenges during quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is 1-Bromo-3-chloro-5-fluorobenzene-d3 primarily used for in experiments? A1: 1-Bromo-3-chloro-5-fluorobenzene-d3 is a stable, deuterium-labeled version of 1-Bromo-3-chloro-5-fluorobenzene.[1][2] It is primarily used as an internal standard for quantitative analyses in techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Using a deuterated internal standard helps to correct for variations during sample preparation, chromatography, and ionization.[3]

Q2: Why am I seeing a low signal-to-noise ratio in my ²H (Deuterium) NMR spectrum? A2: A low S/N ratio in ²H NMR is common due to several factors. The magnetogyric ratio of deuterium is approximately 6.5 times smaller than that of a proton, leading to inherently lower sensitivity and resonance frequency.[4] Additionally, the quadrupolar nature of the deuterium nucleus can cause faster relaxation and broader lines, which further reduces signal height.[4] Optimization of sample preparation and experimental parameters is crucial.

Q3: My quantitative results using this internal standard in LC-MS are inconsistent. What are the common causes? A3: Inconsistent quantitative results when using deuterated internal standards can arise from several issues:

• Chromatographic Shift : Deuterated compounds may elute slightly earlier than their non-deuterated counterparts in reversed-phase chromatography.[3][5][6]

• Differential Matrix Effects : Even with co-elution, the analyte and the internal standard can experience different levels of ion suppression or enhancement from components in the sample matrix.[5][6]

• Isotopic Purity : The presence of unlabeled analyte in the internal standard can artificially inflate the measured concentration of the analyte.[6]

• Isotopic Exchange : Although less common for deuterium on an aromatic ring, back-exchange (replacement of deuterium with hydrogen from the solvent or matrix) can occur under certain conditions.[6][7]

Q4: What is the expected isotopic pattern for this compound in mass spectrometry? A4: The presence of bromine and chlorine, which have significant natural isotopes (⁷⁹Br/⁸¹Br ≈ 1:1; ³⁵Cl/³⁷Cl ≈ 3:1), results in a characteristic isotopic pattern.[8] For a molecule containing one bromine and one chlorine atom, you will observe a distinct cluster of peaks for the molecular ion, including M+, M+2, and M+4 signals, with predictable relative intensities.

Troubleshooting Guides

Guide 1: Improving Low Signal-to-Noise in ²H NMR

If you are experiencing a low S/N ratio in your ²H NMR spectrum, follow this systematic approach to diagnose and resolve the issue.

Step 1: Sample Preparation and Handling

• Solvent Choice : Ensure the deuterated compound is dissolved in a non-deuterated (protonated) solvent. Using a deuterated solvent will create an overwhelming solvent signal that obscures the analyte signal.[4]

• Concentration : If solubility permits, increase the concentration of your sample.[4]

• Sample Purity : Filter your sample to remove any suspended particles that can distort magnetic field homogeneity and broaden lines.[4] Ensure the absence of paramagnetic impurities, which cause significant line broadening and signal loss.[4]

• NMR Tube Quality : Use a high-quality NMR tube without scratches or defects to ensure optimal shimming and better S/N.[4]

Step 2: Spectrometer Setup

• Locking : ²H NMR experiments are typically run unlocked because a deuterated lock solvent is not used.[1][4] Modern spectrometers are stable enough for most experiments without a lock.[4]

• Shimming : Since there is no lock signal, you cannot shim on deuterium. Instead, perform shimming on the proton signal of your non-deuterated solvent, either manually or using gradient shimming.[4]

• Tuning and Matching : The probe must be correctly tuned to the deuterium frequency. Use the spectrometer's tuning interface to center the frequency and maximize the dip, ensuring efficient power transfer.[4]

Step 3: Acquisition Parameter Optimization

• Number of Scans (NS) : The S/N ratio increases with the square root of the number of scans. To double the S/N, you must quadruple the number of scans.[4]

• Pulse Width : Use the correct 90° pulse width for deuterium on your specific probe to ensure efficient signal excitation.[4]

• Relaxation Delay (D1) : Set the relaxation delay to at least 1.3 times the longest T1 of your deuterium nuclei to allow for adequate relaxation between scans.

Below is a troubleshooting workflow for this process.

Caption: Workflow for troubleshooting low signal-to-noise in ²H NMR.

Guide 2: Addressing Inaccurate Quantification in Mass Spectrometry

Inaccurate quantification when using 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard (IS) is a common problem in LC-MS or GC-MS.

Step 1: Verify Chromatographic Performance

• Co-elution : Overlay the chromatograms of the analyte and the deuterated IS to confirm they co-elute. A slight separation can expose them to different matrix effects, compromising accuracy.[5] If separation occurs, consider adjusting the chromatographic method (e.g., gradient, temperature) or using a lower-resolution column.[5]

• Peak Shape : Poor peak shape (tailing or fronting) can affect integration and accuracy. For halogenated compounds, this can be caused by secondary interactions with the stationary phase.[8]

Step 2: Assess Internal Standard Purity

• Unlabeled Contamination : Check the Certificate of Analysis for the isotopic and chemical purity of the IS. High purity (≥98% isotopic enrichment, >99% chemical purity) is essential.[5] The presence of the non-deuterated analyte in the IS will lead to an overestimation of the analyte's true concentration.

Step 3: Evaluate Matrix Effects

• Differential Suppression/Enhancement : The analyte and the IS may experience different degrees of ion suppression or enhancement from the sample matrix, even if they co-elute.[5][6] This differential effect is a common source of inaccuracy. A post-extraction addition experiment is recommended to evaluate the extent of matrix effects.[5]

The logical relationship between these issues and final assay accuracy is depicted below.

Caption: Key factors affecting quantitative accuracy with deuterated standards.

Data Presentation

Table 1: Recommended Starting Parameters for ²H NMR Acquisition

Parameter	Recommendation	Rationale
Solvent	Protonated (e.g., CHCl₃, Acetone)	Avoids a large solvent signal that would obscure the analyte.[4]
Lock	Off	No deuterated lock solvent is present.[4]
Number of Scans (NS)	≥ 256	S/N improves with the square root of NS; more scans are needed due to low ²H sensitivity.[4]
Pulse Program	Standard single pulse (e.g., zg)	A simple pulse-acquire experiment is usually sufficient.
Pulse Width (P1)	Calibrated 90° pulse	Ensures maximum signal excitation for quantitative accuracy.
Relaxation Delay (D1)	≥ 1.3 x T₁	Allows for near-complete longitudinal relaxation of deuterium nuclei between scans.

| Acquisition Time (AQ) | ~1-2 seconds | Must be sufficient to capture the full FID for good resolution. |

Table 2: Theoretical Isotopic Pattern for [C₆H₃BrClF]⁺ Molecular Ion Note: This table is for the non-deuterated parent molecule and serves as a reference for identifying the compound in a mass spectrum. The deuterated version will have a mass shift of +3 Da.

m/z (Mass)	Isotope Composition	Relative Abundance (%)
M (e.g., 208)	³⁵Cl, ⁷⁹Br	77.7
M+2 (e.g., 210)	³⁷Cl, ⁷⁹Br OR ³⁵Cl, ⁸¹Br	100.0

| M+4 (e.g., 212) | ³⁷Cl, ⁸¹Br | 24.2 |

Experimental Protocols

Protocol 1: Assessing Chromatographic Co-elution

Objective: To verify that 1-Bromo-3-chloro-5-fluorobenzene-d3 (IS) and the non-deuterated analyte co-elute under the established chromatographic conditions.

Methodology:

• Prepare two separate solutions: one containing only the analyte and another containing only the deuterated IS, both at the same concentration.

• Inject each solution separately into the LC-MS or GC-MS system using the intended analytical method.

• Record the chromatograms, monitoring the appropriate mass transitions for each compound.

• Determine the retention time (RT) for the analyte and the IS.

• Prepare a third solution containing a mixture of both the analyte and the IS.

• Inject the mixed solution and overlay the chromatograms for the analyte and IS mass transitions.

• Evaluation : Confirm that the two peaks are perfectly or near-perfectly aligned. A difference in RT indicates a chromatographic isotope effect, which may require method optimization.[5]

Protocol 2: Evaluating Matrix Effects

Objective: To determine if the sample matrix causes differential ion suppression or enhancement for the analyte and the IS.

Methodology:

• Prepare Three Sample Sets :

  • Set A (Neat Solution) : Analyte and IS spiked into the mobile phase or reconstitution solvent.

  • Set B (Post-Extraction Spike) : Blank matrix extract (a sample processed through the extraction procedure without the analyte or IS) is spiked with the analyte and IS to the same final concentration as Set A.

  • Set C (Pre-Extraction Spike) : Blank matrix is spiked with the analyte and IS before the extraction procedure.

• Analysis : Inject all three sets into the LC-MS/MS system and record the peak areas for both the analyte and the IS.

• Calculation :

  • Matrix Effect (ME) = (Peak Area in Set B / Peak Area in Set A) * 100%

  • Recovery (RE) = (Peak Area in Set C / Peak Area in Set B) * 100%

  • Process Efficiency (PE) = (Peak Area in Set C / Peak Area in Set A) * 100%

• Evaluation : Calculate the ME for both the analyte and the IS. If the ME values are significantly different, it indicates a differential matrix effect, which will lead to inaccurate quantification.[5]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. benchchem.com [benchchem.com]

Best practices for storing and handling 1-Bromo-3-chloro-5-fluorobenzene-d3

This technical support center provides essential information for researchers, scientists, and drug development professionals on the best practices for storing and handling 1-Bromo-3-chloro-5-fluorobenzene-d3, along with troubleshooting guidance for its use in common experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 1-Bromo-3-chloro-5-fluorobenzene-d3?

For long-term stability, it is recommended to store 1-Bromo-3-chloro-5-fluorobenzene-d3 in a tightly sealed container in a cool, dry, and well-ventilated area.[1] Some suppliers recommend refrigeration at 2-8°C, while others state that room temperature is also acceptable.[2] For solutions in solvents, storage at -20°C to -80°C is advised to ensure stability over months.[1]

Q2: What personal protective equipment (PPE) should be worn when handling this compound?

When handling 1-Bromo-3-chloro-5-fluorobenzene-d3, it is crucial to wear appropriate personal protective equipment. This includes chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[3] Work should be conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.

Q3: What are the main hazards associated with 1-Bromo-3-chloro-5-fluorobenzene-d3?

This compound is classified as an irritant. It can cause skin and serious eye irritation, and may also cause respiratory irritation.[3] In case of contact, immediately flush the affected area with plenty of water. If irritation persists, seek medical attention.

Q4: What materials are incompatible with 1-Bromo-3-chloro-5-fluorobenzene-d3?

1-Bromo-3-chloro-5-fluorobenzene-d3 is incompatible with strong oxidizing agents. Contact with these materials should be avoided to prevent vigorous reactions.

Q5: How should I dispose of waste containing this compound?

Waste containing 1-Bromo-3-chloro-5-fluorobenzene-d3 should be disposed of in accordance with local, state, and federal regulations. It is generally recommended to use a licensed professional waste disposal service. Do not dispose of this chemical down the drain.

Physicochemical Data

The following table summarizes key physicochemical properties for 1-Bromo-3-chloro-5-fluorobenzene. The properties of the deuterated analog (d3) are expected to be very similar.

Property	Value
Molecular Formula	C₆H₃BrClF
Molecular Weight	209.44 g/mol
Appearance	Colorless to light yellow clear liquid
Boiling Point	72 °C at 5 mmHg
Density	1.72 g/cm³
Refractive Index	n20D 1.55
Purity	≥ 98% (GC)

Experimental Protocols

Suzuki-Miyaura Coupling of 1-Bromo-3-chloro-5-fluorobenzene-d3 with an Arylboronic Acid

This protocol provides a general procedure for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. The reactivity of the carbon-halogen bonds in the starting material generally follows the order C-Br > C-Cl, allowing for selective coupling at the bromine position.[4]

Materials:

• 1-Bromo-3-chloro-5-fluorobenzene-d3 (1.0 equivalent)

• Arylboronic acid (1.2 equivalents)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 equivalents)

• Base (e.g., Potassium Carbonate, 2.0 equivalents)

• Solvent (e.g., Toluene and Water, 4:1 v/v)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Ethyl acetate

• Brine solution

• Round-bottom flask

• Inert gas supply (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask, add 1-Bromo-3-chloro-5-fluorobenzene-d3, the arylboronic acid, and the base.

• Add the palladium catalyst to the flask.

• Evacuate the flask and backfill with an inert gas. Repeat this process three times.

• Add the degassed solvent mixture to the flask via syringe.

• Stir the reaction mixture and heat to 80°C under the inert atmosphere.

• Monitor the progress of the reaction using Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.

Troubleshooting Guide

dot

Caption: Troubleshooting common issues in Suzuki-Miyaura coupling reactions.

Safe Handling Workflow

dot

Caption: A logical workflow for the safe handling of 1-Bromo-3-chloro-5-fluorobenzene-d3.

References

• 1. 1-Bromo-3-chloro-5-fluorobenzene-d3 (3-Fluoro-5-bromochlorobenzene-d3) | Isotope-Labeled Compounds | 1219805-00-1 | Invivochem [invivochem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 1-Bromo-3-chloro-5-fluorobenzene, 98%, Thermo Scientific 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Guide to the Certificate of Analysis for 1-Bromo-3-chloro-5-fluorobenzene-d3: An Internal Standard for Precise Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in quantitative analysis, particularly utilizing mass spectrometry, the choice and quality of an internal standard are paramount for achieving accurate and reproducible results. 1-Bromo-3-chloro-5-fluorobenzene-d3, a deuterated analog of 1-bromo-3-chloro-5-fluorobenzene, serves as a valuable internal standard in analytical methodologies such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] This guide provides a comprehensive explanation of the key components of a Certificate of Analysis (CoA) for this compound, compares it with alternative standards, and presents supporting experimental protocols.

Understanding the Certificate of Analysis

A Certificate of Analysis is a formal document that outlines the quality control testing results for a specific batch of a product. For a deuterated internal standard like 1-Bromo-3-chloro-5-fluorobenzene-d3, the CoA provides critical information regarding its identity, purity, and isotopic enrichment.

Table 1: Representative Certificate of Analysis for 1-Bromo-3-chloro-5-fluorobenzene-d3

Parameter	Specification	Method	Significance for Researchers
Appearance	Colorless to light yellow clear liquid	Visual Inspection	Confirms the physical state and absence of visible impurities.
Molecular Formula	C₆D₃BrClF	---	Verifies the elemental composition, including the deuterium atoms.
Molecular Weight	212.46 g/mol	Calculation	Confirms the mass of the deuterated molecule.
Chemical Purity	≥98%	Gas Chromatography (GC)	Indicates the percentage of the desired compound, ensuring minimal interference from non-isotopically labeled impurities.[2]
Isotopic Purity	≥98% Deuterated	Mass Spectrometry (MS) or Nuclear Magnetic Resonance (NMR) Spectroscopy	This is a critical parameter that quantifies the percentage of molecules containing the deuterium labels. High isotopic purity is essential to minimize crosstalk with the non-labeled analyte.
Identity Confirmation	Conforms to structure	¹H NMR, Mass Spectrometry	Provides qualitative confirmation that the material is the correct compound through spectral analysis.
Storage Conditions	2-8°C	---	Ensures the long-term stability and integrity of the standard.

Comparison with Alternative Internal Standards

The selection of an appropriate internal standard is crucial and depends on the specific analytical application. While 1-Bromo-3-chloro-5-fluorobenzene-d3 is suitable for the analysis of halogenated aromatic compounds, other deuterated standards are commonly employed for different classes of analytes, particularly in environmental analysis.

Table 2: Comparison of 1-Bromo-3-chloro-5-fluorobenzene-d3 with Alternative Deuterated Internal Standards

Internal Standard	Chemical Structure	Typical Application	Key Advantages
1-Bromo-3-chloro-5-fluorobenzene-d3	Analysis of halogenated aromatic compounds, pesticides, and other environmental pollutants.	Structurally similar to many halogenated analytes, ensuring comparable behavior during extraction and analysis.
Chlorobenzene-d5	Analysis of volatile organic compounds (VOCs) in environmental samples.	Well-characterized and widely used in standardized environmental methods.
1,4-Dichlorobenzene-d4	Analysis of semi-volatile organic compounds (SVOCs) and other chlorinated compounds.	Its properties make it a suitable surrogate for a range of chlorinated hydrocarbons.
Toluene-d8	Broad applicability in the analysis of aromatic hydrocarbons and other VOCs.	Excellent chromatographic behavior and serves as a robust internal standard for a variety of analytes.

Experimental Protocols

The effective use of 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard requires a well-defined experimental protocol. The following is a generalized methodology for the analysis of halogenated aromatic compounds in an environmental water sample using GC-MS.

Experimental Protocol: GC-MS Analysis of Halogenated Aromatic Compounds in Water

1. Sample Preparation:

• To a 10 mL water sample, add a known amount of 1-Bromo-3-chloro-5-fluorobenzene-d3 solution to achieve a final concentration of 10 µg/L.

• Perform a liquid-liquid extraction by adding 2 mL of hexane and vortexing for 2 minutes.

• Allow the layers to separate and carefully transfer the hexane (upper) layer to a clean vial.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent.

• Mass Spectrometer: Agilent 5975C or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector: Splitless mode at 250°C.

• Oven Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions for the analytes and the internal standard.

3. Data Analysis:

• Integrate the peak areas for the target analytes and the internal standard (1-Bromo-3-chloro-5-fluorobenzene-d3).

• Calculate the response factor (RF) for each analyte relative to the internal standard using a calibration curve.

• Quantify the concentration of each analyte in the sample using the internal standard method.

Visualizing Key Concepts and Workflows

To further clarify the application and selection of internal standards, the following diagrams illustrate a typical experimental workflow and the logical considerations for choosing an appropriate standard.

Caption: Experimental workflow for quantitative analysis using an internal standard.

Caption: Logical process for selecting an appropriate internal standard.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. chemscene.com [chemscene.com]

A Comparative Analysis of 1-Bromo-3-chloro-5-fluorobenzene-d3 and its Non-Deuterated Standard for Analytical Applications

For Researchers, Scientists, and Drug Development Professionals: A Guide to Enhanced Quantitative Analysis

In the realm of analytical chemistry, particularly within pharmaceutical research and development, the precision and reliability of quantitative measurements are paramount. The use of internal standards is a cornerstone of achieving accurate results, especially in complex matrices. Among the various types of internal standards, deuterated compounds have emerged as the preferred choice for mass spectrometry-based analyses. This guide provides a comprehensive comparison between 1-Bromo-3-chloro-5-fluorobenzene-d3 and its non-deuterated counterpart, highlighting the advantages of the isotopically labeled standard in experimental settings.

Physicochemical Characteristics: A Tale of Two Isotopes

The fundamental difference between 1-Bromo-3-chloro-5-fluorobenzene-d3 and its non-deuterated analog lies in their isotopic composition, which in turn affects their molecular weight. This seemingly subtle distinction has significant implications for their application in analytical methodologies.

Property	1-Bromo-3-chloro-5-fluorobenzene	1-Bromo-3-chloro-5-fluorobenzene-d3
Molecular Formula	C₆H₃BrClF[1][2]	C₆D₃BrClF[3]
Molecular Weight	209.44 g/mol [1][2][4]	209.443423509598 g/mol [3]
Appearance	Colorless to light yellow liquid[2]	Solid at room temperature[3]
Boiling Point	72 °C at 5 mmHg[2][5]	Not specified
Density	1.7200 g/mL[5]	Not specified

While macroscopic properties like boiling point and density are largely similar, the key differentiator for analytical use is the mass difference. This allows for the simultaneous detection and distinct quantification of both the analyte and the internal standard by a mass spectrometer.

The Gold Standard: Performance in Quantitative Analysis

Deuterated compounds are widely regarded as the gold standard for internal standards in quantitative mass spectrometry for several reasons.[6] They behave nearly identically to their non-deuterated counterparts during sample preparation and chromatographic separation. This ensures that any variability or loss encountered by the analyte is mirrored by the internal standard.[6][7]

The use of a deuterated internal standard, such as 1-Bromo-3-chloro-5-fluorobenzene-d3, allows for the correction of matrix effects and variations in instrument response, leading to improved accuracy and reliability of measurements.[8] This is particularly crucial in complex biological matrices often encountered in drug development.[9] The internal standard is added at a known concentration to all samples, and the final analyte concentration is determined by the ratio of the analyte signal to the internal standard signal.[7]

Experimental Protocol: A Practical Application

The following is a generalized experimental protocol for the quantification of 1-Bromo-3-chloro-5-fluorobenzene in a sample matrix using 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard with Gas Chromatography-Mass Spectrometry (GC-MS).

1. Sample Preparation:

• A known amount of 1-Bromo-3-chloro-5-fluorobenzene-d3 is spiked into the unknown sample and a series of calibration standards.

• The samples and standards undergo an extraction procedure (e.g., liquid-liquid extraction or solid-phase extraction) to isolate the analyte and internal standard.

• The extracts are then concentrated to a final volume.

2. GC-MS Analysis:

• The extracted samples are injected into the GC-MS system.

• The gas chromatograph separates the analyte and internal standard from other components in the sample. Due to their similar chemical properties, they will have very close retention times.

• The mass spectrometer detects and quantifies the analyte and internal standard by monitoring their specific molecular ions.

3. Data Analysis:

• A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration for the calibration standards.

• The concentration of the analyte in the unknown sample is then calculated from its peak area ratio using the calibration curve.

Visualizing the Workflow and Logic

To further elucidate the experimental process and the underlying principles, the following diagrams are provided.

Caption: A streamlined workflow for quantitative analysis using a deuterated internal standard.

References

• 1. 1-Bromo-3-chloro-5-fluorobenzene | C6H3BrClF | CID 2736223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. 1-Bromo-3-chloro-5-fluorobenzene-d3 (3-Fluoro-5-bromochlorobenzene-d3) | Isotope-Labeled Compounds | 1219805-00-1 | Invivochem [invivochem.com]
• 4. chemscene.com [chemscene.com]
• 5. 1-Bromo-3-chloro-5-fluorobenzene, 98%, Thermo Scientific 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 8. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 9. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Analytical Method Validation Using 1-Bromo-3-chloro-5-fluorobenzene-d3

For researchers, scientists, and drug development professionals, the accuracy and reliability of analytical methods are paramount. The choice of an appropriate internal standard is a critical factor in achieving high-quality, reproducible data, particularly in chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). This guide provides an objective comparison of analytical methods utilizing the deuterated internal standard, 1-Bromo-3-chloro-5-fluorobenzene-d3, against other alternatives, supported by experimental principles and representative data.

The Superiority of Deuterated Internal Standards

In quantitative analysis, an internal standard is a compound of known concentration added to a sample to correct for variations during analysis. The ideal internal standard has physicochemical properties very similar to the analyte of interest. This is where deuterated standards, such as 1-Bromo-3-chloro-5-fluorobenzene-d3, excel. As a stable isotope-labeled version of its non-deuterated counterpart, it exhibits nearly identical chromatographic retention times and ionization efficiencies. This close similarity allows it to effectively compensate for matrix effects, which are a common source of analytical variability and inaccuracy.

Non-deuterated internal standards, often structural analogs of the analyte, may have different retention times and be affected differently by the sample matrix, leading to less accurate quantification.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

Validation Parameter	Deuterated Internal Standard (e.g., 1-Bromo-3-chloro-5-fluorobenzene-d3)	Non-Deuterated Internal Standard (Structural Analog)
Linearity (R²)	Typically > 0.99	Can be > 0.99, but may be more susceptible to matrix effects
Accuracy (% Recovery)	Expected to be within 80-120%	May show greater variability depending on matrix complexity
Precision (% RSD)	Typically < 15%	Can be higher due to differential matrix effects
Limit of Detection (LOD)	Low pg/mL to ng/mL range achievable[1]	May be higher due to increased baseline noise from matrix
Limit of Quantitation (LOQ)	Low pg/mL to ng/mL range achievable	May be higher
Matrix Effect Compensation	Excellent	Variable, often less effective

Experimental Protocols

Below are detailed methodologies for analytical method validation using 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard in GC-MS and LC-MS/MS applications. These protocols are based on established methods for the analysis of halogenated organic compounds and drug metabolites.

GC-MS Method for the Analysis of Halogenated Organic Pollutants

This protocol is adapted from EPA methodologies and is suitable for the analysis of persistent organic pollutants in environmental samples.

1. Sample Preparation:

• A known volume or weight of the sample (e.g., water, soil extract) is taken.

• The sample is spiked with a known amount of 1-Bromo-3-chloro-5-fluorobenzene-d3 solution.

• The sample is extracted using an appropriate solvent (e.g., hexane, dichloromethane) via liquid-liquid extraction or solid-phase extraction.

• The extract is concentrated to a final volume.

2. GC-MS Analysis:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injector: Splitless mode at 280°C.

• Oven Program: Initial temperature of 60°C held for 2 minutes, ramped to 300°C at 10°C/min, and held for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) or full scan.

• Ions to Monitor: Specific ions for the target analytes and for 1-Bromo-3-chloro-5-fluorobenzene-d3.

3. Method Validation Parameters:

• Linearity: A calibration curve is generated using a series of standards containing known concentrations of the analytes and a constant concentration of the internal standard.

• Accuracy and Precision: Determined by analyzing replicate samples spiked with known concentrations of the analytes.

• LOD and LOQ: Determined by analyzing a series of low-concentration standards and calculating the signal-to-noise ratio.

LC-MS/MS Method for the Analysis of Drug Metabolites

This protocol is suitable for the quantitative analysis of drug metabolites in biological matrices such as plasma or urine.

1. Sample Preparation:

• A small volume of the biological sample (e.g., 100 µL of plasma) is taken.

• The sample is spiked with a known amount of 1-Bromo-3-chloro-5-fluorobenzene-d3 solution.

• Proteins are precipitated by adding a solvent like acetonitrile, followed by centrifugation.

• The supernatant is collected and may be further diluted or directly injected.

2. LC-MS/MS Analysis:

• Liquid Chromatograph: Shimadzu Nexera X2 or equivalent.

• Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: SCIEX Triple Quad 6500+ or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for the analytes and 1-Bromo-3-chloro-5-fluorobenzene-d3.

3. Method Validation Parameters:

• The validation parameters (Linearity, Accuracy, Precision, LOD, and LOQ) are assessed as described in the GC-MS protocol.

Visualizing the Analytical Workflow and Metabolic Activation

To better illustrate the processes involved, the following diagrams have been generated using Graphviz.

Caption: A typical analytical workflow using an internal standard.

The use of 1-Bromo-3-chloro-5-fluorobenzene-d3 is particularly relevant in studies of drug metabolism, especially for halogenated compounds. The diagram below illustrates a generalized pathway for the metabolic activation of halogenated hydrocarbons, a process that can be accurately quantified using a deuterated internal standard.

Caption: Metabolic activation of halogenated hydrocarbons.

References

• 1. agilent.com [agilent.com]

A Researcher's Guide to Cross-Validation of Analytical Results with Different Internal Standards

In the precise world of analytical chemistry, particularly within drug development and clinical research, the choice of an internal standard (IS) is a critical decision that can significantly impact the reliability and reproducibility of quantitative data. When analytical methods evolve or are transferred between laboratories, it often becomes necessary to cross-validate results obtained using different internal standards. This guide provides an objective comparison of the performance of two common types of internal standards—stable isotope-labeled (SIL) and structural analogs—supported by experimental data and detailed protocols.

The primary role of an internal standard is to compensate for variability during sample preparation and analysis, thereby improving the accuracy and precision of the quantification of an analyte of interest. An ideal internal standard should mimic the physicochemical properties of the analyte. The two main categories of internal standards used in techniques like liquid chromatography-mass spectrometry (LC-MS) are:

• Stable Isotope-Labeled (SIL) Internal Standards: These are considered the "gold standard" as they are chemically identical to the analyte, with one or more atoms replaced by a heavy isotope (e.g., ²H, ¹³C, ¹⁵N). This near-identical chemical nature ensures they co-elute with the analyte and experience similar ionization effects, providing the most accurate correction.

• Structural Analog Internal Standards: These are molecules with a chemical structure similar to the analyte but different enough to be distinguished by the analytical instrument. They are often used when a SIL IS is not available or is prohibitively expensive.

This guide will explore the cross-validation of analytical results for a hypothetical drug, "Analyte X," using both a stable isotope-labeled internal standard (Analyte X-d4) and a structural analog internal standard.

Data Presentation: A Quantitative Comparison

The following tables summarize the performance data from a cross-validation study comparing the quantification of Analyte X using two different internal standards.

Table 1: Comparison of Calibration Curve Parameters

Parameter	Method with Analyte X-d4 (SIL IS)	Method with Structural Analog IS
Linearity (r²)	0.998	0.992
Lower Limit of Quantitation (LLOQ)	1.0 ng/mL	2.5 ng/mL
Upper Limit of Quantitation (ULOQ)	1000 ng/mL	1000 ng/mL

Table 2: Accuracy and Precision Data for Quality Control (QC) Samples

QC Level	Nominal Conc. (ng/mL)	Method with Analyte X-d4 (SIL IS)	Method with Structural Analog IS
Accuracy (% Bias)	Precision (%RSD)
LLOQ	1.0 / 2.5	-2.5	4.8
Low QC	5.0	1.8	3.5
Mid QC	500	-0.5	2.1
High QC	800	1.2	1.9

Table 3: Matrix Effect Assessment

Parameter	Method with Analyte X-d4 (SIL IS)	Method with Structural Analog IS
Matrix Factor (Average)	0.98	0.85
IS-Normalized Matrix Factor (%CV)	3.2%	14.8%

Experimental Protocols

Detailed methodologies for the key experiments performed in this comparative study are provided below.

1. Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

• Stock Solutions: Individual stock solutions of Analyte X, Analyte X-d4, and the structural analog IS were prepared in methanol at a concentration of 1 mg/mL.

• Calibration Standards: A series of working solutions of Analyte X were prepared by serial dilution of the stock solution. Calibration standards were then prepared by spiking the appropriate working solution into a blank biological matrix (e.g., human plasma).

• Quality Control (QC) Samples: QC samples were prepared at four concentration levels (LLOQ, low, mid, and high) in the blank biological matrix from a separate weighing of the Analyte X reference standard.

• Internal Standard Working Solutions: Working solutions of Analyte X-d4 and the structural analog IS were prepared at a concentration that yields a consistent and robust signal.

2. Sample Preparation (Protein Precipitation)

• To 100 µL of each calibration standard, QC sample, or study sample in a microcentrifuge tube, add 25 µL of the respective internal standard working solution (either Analyte X-d4 or the structural analog IS).

• Vortex mix for 10 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Analysis

• Chromatographic System: A high-performance liquid chromatography (HPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column.

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

• Injection Volume: 10 µL.

• Ionization Mode: Positive ESI.

• Data Analysis: The peak area ratios of the analyte to the internal standard were plotted against the analyte concentration to construct the calibration curve. The concentrations of the QC samples and study samples were then determined from the regression equation of the calibration curve.

4. Cross-Validation of Incurred Samples

• Select a set of at least 20 incurred (study) samples that have been previously analyzed using the method with the structural analog IS.

• Re-analyze these samples using the validated method with the Analyte X-d4 (SIL IS).

• Calculate the percent difference for each sample between the initial value (structural analog IS) and the re-analyzed value (SIL IS).

• The results are considered comparable if at least 67% of the samples have a percent difference within ±20% of the mean of the two values.

Mandatory Visualization

Caption: Workflow for the cross-validation of incurred samples using two different internal standards.

Caption: The role of an internal standard in mitigating analytical variability for accurate quantification.

The Pursuit of Precision: A Comparative Guide to 1-Bromo-3-chloro-5-fluorobenzene-d3 versus ¹³C-Labeled Internal Standards for Enhanced Accuracy

For researchers, scientists, and drug development professionals engaged in quantitative analysis, the choice of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. This guide provides an objective, data-driven comparison of deuterated internal standards, exemplified by 1-Bromo-3-chloro-5-fluorobenzene-d3, and the increasingly favored ¹³C-labeled internal standards.

In the realm of quantitative mass spectrometry, stable isotope-labeled (SIL) internal standards are the gold standard. They are designed to mimic the analyte of interest throughout sample preparation and analysis, correcting for variations in extraction efficiency, matrix effects, and instrument response.[1] The two most common types of SIL internal standards are those labeled with deuterium (²H) and those labeled with carbon-13 (¹³C). While both serve to differentiate the standard from the endogenous analyte by mass, the nature of the isotope can significantly impact analytical performance.[1]

Performance Deep Dive: Deuterated vs. ¹³C-Labeled Standards

The fundamental difference between these two types of standards lies in the physicochemical properties imparted by the isotopic label.[1] While 1-Bromo-3-chloro-5-fluorobenzene-d3 serves as a useful internal standard for quantitative analysis by methods like GC-MS or LC-MS, it is essential to understand the inherent limitations of deuterated compounds compared to their ¹³C counterparts.[2]

Key Performance Metrics:

Feature	Deuterated (²H) Internal Standards (e.g., 1-Bromo-3-chloro-5-fluorobenzene-d3)	¹³C-Labeled Internal Standards	Benefit Analysis
Co-elution with Analyte	Potential for chromatographic shift (Isotope Effect).[3][4]	Identical retention time to the native analyte.[5]	¹³C standards are superior as they co-elute perfectly, ensuring both the analyte and standard experience the same analytical conditions.[1]
Matrix Effect Compensation	Can be incomplete due to chromatographic shifts, leading to differential ion suppression or enhancement.[1]	More effective and reliable compensation as both analyte and IS experience the same matrix environment at the same time.[3]	For complex biological samples like plasma and urine, ¹³C standards provide more accurate correction for matrix effects.[1]
Isotopic Stability	Deuterium atoms can sometimes be unstable and exchange with protons from the solvent, compromising accuracy.[6][7]	¹³C labels are incorporated into the carbon backbone of the molecule and are not susceptible to exchange.[5]	¹³C standards offer greater stability and confidence in the integrity of the standard throughout the analytical process.
Cost & Availability	Generally less expensive and more readily available.[1][4][5]	Typically more expensive due to more complex and laborious synthesis.[1][7]	For routine analyses with established methods and minimal matrix effects, deuterated standards may be cost-effective. For complex assays or when high accuracy is paramount, the higher initial cost of ¹³C standards is justified by long-term data reliability and reduced troubleshooting.[1][7]

The "Isotope Effect": A Critical Consideration

The most significant drawback of deuterated standards is the "isotope effect". The mass difference between hydrogen (¹H) and deuterium (²H) is approximately 100%, which can alter the physicochemical properties of the molecule.[4] This can lead to a slight difference in retention time during chromatography, causing the deuterated standard to elute slightly earlier or later than the native analyte.[3][4] When this occurs in a region of the chromatogram with significant matrix effects (ion suppression or enhancement), the analyte and the internal standard will be affected differently, leading to inaccurate quantification.[8]

In contrast, the relative mass difference between carbon-12 (¹²C) and carbon-13 (¹³C) is much smaller, and as a result, ¹³C-labeled internal standards typically exhibit identical chromatographic behavior to the unlabeled analyte.[4][5] This perfect co-elution ensures that both compounds experience the same degree of matrix effects, leading to more accurate and reliable results.[1]

Experimental Workflow and Methodologies

To objectively evaluate the performance of different internal standards, a rigorous experimental protocol is necessary. The following outlines a typical workflow for comparing a deuterated and a ¹³C-labeled internal standard for the quantification of a target analyte in a complex matrix (e.g., plasma).

Experimental Protocol: Comparative Analysis of Internal Standards

1. Preparation of Stock Solutions:

• Prepare individual stock solutions of the target analyte, the deuterated internal standard (e.g., 1-Bromo-3-chloro-5-fluorobenzene-d3, if used as a surrogate), and the ¹³C-labeled internal standard in an appropriate organic solvent (e.g., methanol) at a concentration of 1 mg/mL.

2. Preparation of Calibration Curve Standards:

• Prepare a series of calibration standards by spiking known concentrations of the target analyte into the biological matrix of interest (e.g., blank plasma).

• Divide the calibration standards into two sets.

• To the first set, add a constant, known concentration of the deuterated internal standard to each standard.

• To the second set, add the same constant, known concentration of the ¹³C-labeled internal standard to each standard.

3. Sample Preparation (e.g., Protein Precipitation):

• To all samples (calibration standards and unknown samples, each with their respective internal standard), add a protein precipitation agent (e.g., ice-cold acetonitrile).

• Vortex mix and then centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase for LC-MS analysis.

4. LC-MS/MS Analysis:

• Inject the reconstituted samples onto an appropriate LC column (e.g., a C18 reversed-phase column).

• Develop a chromatographic method that provides good separation of the analyte from other matrix components.

• Optimize the mass spectrometer parameters for the detection of the analyte and both internal standards (e.g., select appropriate precursor and product ions for multiple reaction monitoring, MRM).

5. Data Analysis:

• For each set of calibration standards, calculate the ratio of the peak area of the analyte to the peak area of the internal standard.[9]

• Construct two separate calibration curves by plotting the peak area ratio against the known concentration of the analyte for both the deuterated and ¹³C-labeled internal standard sets.[10]

• Analyze the unknown samples using both calibration curves to determine the concentration of the analyte.

• Compare the accuracy, precision (%CV), and linearity of the two methods.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the logical basis for choosing an appropriate internal standard.

Caption: A typical bioanalytical workflow for quantitative analysis using an internal standard.

Caption: Decision pathway for selecting an internal standard based on desired data accuracy.

Conclusion: Prioritizing Accuracy with ¹³C-Labeled Standards

While deuterated internal standards like 1-Bromo-3-chloro-5-fluorobenzene-d3 are widely used and can be a cost-effective option for some applications, the scientific evidence strongly supports the superiority of ¹³C-labeled internal standards for achieving the highest levels of accuracy and reliability.[1][3][11] The risk of chromatographic shifts and incomplete matrix effect compensation associated with deuterated standards can compromise data integrity, a risk that is largely eliminated by the use of ¹³C-labeled analogs.[4]

For researchers, scientists, and drug development professionals working in regulated environments or any field where data of the highest quality is non-negotiable, the investment in ¹³C-labeled internal standards is a sound scientific choice. It minimizes the need for extensive troubleshooting, reduces analytical variability, and ultimately provides greater confidence in the final quantitative results.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. myadlm.org [myadlm.org]
• 9. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. crimsonpublishers.com [crimsonpublishers.com]

A Comparative Guide to the Application of 1-Bromo-3-chloro-5-fluorobenzene-d3 in Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparison of 1-Bromo-3-chloro-5-fluorobenzene-d3 and its non-deuterated analog, focusing on their applications in quantitative analysis. While direct inter-laboratory performance data for this specific compound is not publicly available, this document outlines its critical role as an internal standard, supported by established principles of isotope dilution mass spectrometry.

Introduction: The Role of Deuterated Internal Standards

In quantitative analysis, particularly for mass spectrometry-based methods like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), accuracy and precision are paramount. Deuterated internal standards are considered the gold standard for achieving reliable quantification.[1] They are versions of the analyte of interest where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen.[2] 1-Bromo-3-chloro-5-fluorobenzene-d3 is the deuterium-labeled form of 1-Bromo-3-chloro-5-fluorobenzene.

The fundamental advantage of a deuterated internal standard is its near-identical chemical and physical properties to the analyte.[3] This ensures that both the analyte and the standard behave similarly during sample preparation, chromatography, and ionization.[2] However, the mass difference allows the mass spectrometer to distinguish between the two, enabling the internal standard to serve as a robust reference for correcting variations in the analytical process.[1][2]

Physicochemical Properties Comparison

The following table summarizes the key physicochemical properties of 1-Bromo-3-chloro-5-fluorobenzene-d3 and its non-deuterated counterpart, 1-Bromo-3-chloro-5-fluorobenzene.

Property	1-Bromo-3-chloro-5-fluorobenzene-d3	1-Bromo-3-chloro-5-fluorobenzene
Molecular Formula	C₆D₃BrClF	C₆H₃BrClF[4]
Molecular Weight	~212.46 g/mol	209.44 g/mol [4][5]
CAS Number	1219805-00-1[6]	33863-76-2[4][5]
Appearance	Solid[6]	Colorless to light yellow clear liquid[4][7]
LogP	3.3[6]	3.3[5]
Primary Application	Internal standard for quantitative analysis (GC-MS, LC-MS)[8]	Intermediate in pharmaceutical and agrochemical synthesis[4]

Principle of Isotope Dilution Mass Spectrometry

The use of 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard is based on the principle of isotope dilution mass spectrometry. By adding a known amount of the deuterated standard to a sample at the beginning of the workflow, it can account for analyte loss during extraction and variability in instrument response. The ratio of the analyte's signal to the internal standard's signal remains constant, providing a highly accurate measurement.[1]

Experimental Protocols

Representative Protocol for Quantitative Analysis using GC-MS

This protocol describes a general procedure for the quantification of 1-Bromo-3-chloro-5-fluorobenzene (the analyte) in a sample matrix (e.g., environmental or biological) using 1-Bromo-3-chloro-5-fluorobenzene-d3 as an internal standard.

1. Preparation of Standards and Samples:

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of the analyte and the deuterated internal standard in a suitable solvent (e.g., methanol, acetonitrile).

• Calibration Standards: Create a series of calibration standards by spiking a blank matrix with known concentrations of the analyte.

• Internal Standard Spiking: Add a fixed concentration of the 1-Bromo-3-chloro-5-fluorobenzene-d3 internal standard solution to all calibration standards, quality control samples, and unknown samples. This should be done at the earliest stage of sample preparation to account for extraction efficiency.[1]

2. Sample Extraction:

• Employ a suitable extraction method such as liquid-liquid extraction or solid-phase extraction to isolate the analyte and internal standard from the sample matrix. The choice of method will depend on the nature of the sample.

3. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Column: Select a GC column appropriate for the separation of halogenated aromatic compounds (e.g., a non-polar or intermediate-polarity column).

  • Injection Mode: Splitless injection is often preferred for trace analysis.

  • Temperature Program: Develop a temperature gradient to ensure good separation and peak shape for both the analyte and the internal standard. Due to the isotope effect, the deuterated standard may elute slightly earlier than the analyte.[3]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) is commonly used for this type of compound.

  • Acquisition Mode: Use Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[9] Monitor at least two characteristic ions for the analyte and one for the internal standard to ensure accurate identification and quantification.

4. Data Analysis:

• Integrate the peak areas for the selected ions of both the analyte and the internal standard.

• Calculate the response ratio (analyte peak area / internal standard peak area) for each sample.

• Construct a calibration curve by plotting the response ratio of the calibration standards against their known concentrations.

• Determine the concentration of the analyte in the unknown samples by interpolating their response ratios from the calibration curve.

Visualizations

Workflow for Quantitative Analysis

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Logical Relationship in Mass Spectrometry

Caption: Principle of using a deuterated internal standard in LC/GC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. 1-Bromo-3-chloro-5-fluorobenzene | C6H3BrClF | CID 2736223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 1-Bromo-3-chloro-5-fluorobenzene-d3 (3-Fluoro-5-bromochlorobenzene-d3) | Isotope-Labeled Compounds | 1219805-00-1 | Invivochem [invivochem.com]
• 7. 1-Bromo-3-chloro-5-fluorobenzene | 33863-76-2 [sigmaaldrich.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Selecting an appropriate isotopic internal standard for gas chromatography/mass spectrometry analysis of drugs of abuse--pentobarbital example - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Isotopic Purity of 1-Bromo-3-chloro-5-fluorobenzene-d3: A Comparative Guide for Researchers

For researchers, scientists, and professionals in drug development, the isotopic purity of deuterated compounds is a critical parameter that can significantly impact experimental outcomes, from metabolic studies to use as internal standards in quantitative analyses. This guide provides a comparative framework for evaluating the isotopic purity of 1-Bromo-3-chloro-5-fluorobenzene-d3 from various suppliers. The methodologies presented herein are based on established analytical techniques to ensure accurate and reproducible results.

Comparative Analysis of Isotopic Purity

The isotopic purity of 1-Bromo-3-chloro-5-fluorobenzene-d3 from three hypothetical suppliers was evaluated using a combination of Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS). The following table summarizes the quantitative data obtained.

Supplier	Lot Number	Isotopic Purity by ¹H NMR (%)	Isotopic Purity by ²H NMR (%)	Isotopic Purity by HRMS (%)	Average Isotopic Purity (%)	Chemical Purity by GC-MS (%)
Supplier A	L202411A	98.7	99.1	99.0	98.9	>99.5
Supplier B	L202411B	99.5	99.6	99.5	99.5	>99.7
Supplier C	L202411C	98.2	98.5	98.4	98.4	>99.0

Experimental Workflow for Isotopic Purity Determination

The following diagram illustrates the comprehensive workflow for the evaluation of the isotopic purity of 1-Bromo-3-chloro-5-fluorobenzene-d3.

Caption: Experimental workflow for determining the isotopic and chemical purity of 1-Bromo-3-chloro-5-fluorobenzene-d3.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are essential for obtaining reliable and comparable data.

¹H NMR Spectroscopy for Isotopic Purity

• Objective: To quantify the percentage of non-deuterated and partially deuterated species by measuring the integral of the residual proton signals.

• Instrumentation: 400 MHz (or higher) NMR Spectrometer.

• Sample Preparation: Accurately weigh approximately 10 mg of the sample and dissolve in 0.6 mL of chloroform-d (CDCl₃).

• Experimental Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., zg30).

  • Number of Scans: 64 or more to ensure a good signal-to-noise ratio.

  • Relaxation Delay (d1): 30 seconds to allow for full relaxation of the protons, ensuring accurate integration.

• Data Analysis:

  • Integrate the residual proton signals in the aromatic region corresponding to the H at positions 2, 4, and 6.

  • Integrate a known internal standard or a residual solvent peak for reference.

  • Calculate the isotopic purity based on the relative integrals of the analyte and the reference.

²H NMR Spectroscopy for Deuterium Confirmation

• Objective: To confirm the positions of deuterium incorporation and to provide a quantitative measure of isotopic enrichment.[1]

• Instrumentation: NMR Spectrometer equipped with a deuterium probe.

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Experimental Parameters:

  • Pulse Program: A standard single-pulse experiment for deuterium.

  • Number of Scans: 128 or more.

  • Relaxation Delay (d1): 5 seconds.

• Data Analysis:

  • Observe the signals in the deuterium spectrum, which should correspond to the chemical shifts of the deuterated positions.

  • Integrate the deuterium signals to determine the relative abundance of deuterium at each labeled site.

High-Resolution Mass Spectrometry (HRMS) for Isotopic Distribution

• Objective: To determine the isotopic distribution of the compound and calculate the isotopic purity from the relative abundance of the different isotopologues.[2][3] This technique is highly sensitive and requires minimal sample.[3]

• Instrumentation: A high-resolution mass spectrometer such as a Time-of-Flight (TOF) or Orbitrap instrument, coupled with either Gas Chromatography (GC) or Liquid Chromatography (LC).[4]

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 µg/mL) in a suitable solvent like acetonitrile or methanol.

• Experimental Parameters (LC-MS):

  • Ionization Mode: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI).[2]

  • Mass Analyzer: Set to a high resolution (>10,000).

  • Scan Range: A narrow range around the expected molecular ion peaks.

• Data Analysis:

  • Extract the ion chromatograms for the molecular ions of the non-deuterated (d0), partially deuterated (d1, d2), and fully deuterated (d3) species.

  • Calculate the isotopic purity by determining the percentage of the d3 isotopologue relative to the sum of all relevant isotopologues.

Gas Chromatography-Mass Spectrometry (GC-MS) for Chemical Purity

• Objective: To determine the chemical purity of the sample by separating and identifying any non-isotopic impurities.

• Instrumentation: A standard GC-MS system.

• Sample Preparation: Prepare a solution of the sample in a volatile solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 1 mg/mL.

• Experimental Parameters:

  • GC Column: A suitable capillary column (e.g., DB-5ms).

  • Temperature Program: An appropriate temperature gradient to separate the analyte from potential impurities.

  • Ionization Mode: Electron Ionization (EI).

• Data Analysis:

  • Integrate the peak area of the main component and any impurity peaks in the total ion chromatogram.

  • Calculate the chemical purity as the percentage of the main peak area relative to the total peak area.

Conclusion

The combination of NMR spectroscopy and high-resolution mass spectrometry provides a robust and comprehensive approach to evaluating the isotopic purity of 1-Bromo-3-chloro-5-fluorobenzene-d3.[5][6] While ¹H NMR is excellent for quantifying residual protons, ²H NMR confirms the location of deuteration, and HRMS gives a detailed isotopic distribution. Based on our hypothetical analysis, Supplier B provides the material with the highest isotopic purity. Researchers should consider performing these analyses on receiving new batches of deuterated compounds to ensure the quality and reliability of their experimental results.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. almacgroup.com [almacgroup.com]
• 5. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. resolvemass.ca [resolvemass.ca]

Performance Evaluation of 1-Bromo-3-chloro-5-fluorobenzene-d3 in Diverse Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative evaluation of 1-Bromo-3-chloro-5-fluorobenzene-d3, a deuterated internal standard, for its application in quantitative analysis across various matrices. Due to the limited availability of direct performance data for this specific compound, this document leverages data from analogous deuterated standards used in the analysis of persistent organic pollutants (POPs) and other halogenated compounds in complex matrices such as soil, sediment, and water.

Executive Summary

Deuterated internal standards are the gold standard in quantitative mass spectrometry-based analysis, offering superior accuracy and precision by compensating for matrix effects and variability in analytical procedures. 1-Bromo-3-chloro-5-fluorobenzene-d3, as a deuterated analog, is expected to provide reliable performance in methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) for the quantification of its non-deuterated counterpart or structurally similar analytes. This guide outlines typical performance metrics, experimental protocols, and a selection framework for internal standards.

Data Presentation: Performance of Deuterated Internal Standards

The following tables summarize typical performance data for deuterated internal standards in the analysis of halogenated organic compounds in environmental matrices. This data is representative of the expected performance of 1-Bromo-3-chloro-5-fluorobenzene-d3.

Table 1: Typical Recovery Rates of Deuterated Internal Standards in Environmental Matrices

Matrix	Analytical Method	Analyte Class	Deuterated Internal Standard Example	Typical Recovery (%)
Soil	GC-MS	Polycyclic Aromatic Hydrocarbons (PAHs)	Naphthalene-d8, Anthracene-d10	75 - 115[1]
Soil	GC-MS	Organochlorine Pesticides (OCPs) & Polychlorinated Biphenyls (PCBs)	PCB-30	80 - 130[1]
Sediment	GC-MS	Polybrominated Diphenyl Ethers (PBDEs)	¹³C-labeled PBDEs	70 - 120
Water	GC-MS	Volatile Organic Compounds (VOCs)	Bromobenzene-D5	80 - 105[2]
Food (Fruits & Vegetables)	LC-MS/MS	Pesticide Residues	Isotope-labeled pesticides	70 - 120[3]

Table 2: Typical Linearity and Detection Limits for Methods Using Deuterated Internal Standards

Analytical Method	Analyte Class	Linearity (r²)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
GC-MS	PAHs in Soil	>0.99	0.09 - 1.5 ng/g[1]	0.3 - 5.0 ng/g
GC-MS	OCPs & PCBs in Soil	>0.99	0.01 - 0.2 ng/g[1]	0.03 - 0.7 ng/g
GC-MS	Halogenated Hydrocarbons in Water	>0.999	0.0001 - 0.30 µg/L[4]	0.0004 - 1.03 µg/L[4]
LC-MS/MS	Pesticide Residues in Food	>0.99	0.001 - 0.01 mg/kg[3]	0.003 - 0.03 mg/kg

Experimental Protocols

Below are detailed methodologies for key experiments involving the use of deuterated internal standards for quantitative analysis in different matrices.

Protocol 1: General Workflow for Sample Preparation and Analysis using a Deuterated Internal Standard

This protocol outlines a generic procedure adaptable for various matrices.

• Sample Collection and Storage: Collect representative samples and store them under appropriate conditions to prevent degradation of the target analytes.

• Sample Preparation:

  • Homogenize the sample (e.g., soil, tissue) or use a measured volume (e.g., water).

  • Spike the sample with a known amount of the deuterated internal standard solution (e.g., 1-Bromo-3-chloro-5-fluorobenzene-d3 in a suitable solvent). The concentration of the internal standard should be similar to the expected concentration of the analyte.

• Extraction:

  • Soil/Sediment: Employ techniques like ultrasonic-assisted extraction with a suitable solvent mixture (e.g., acetone:n-hexane)[1].

  • Water: Use liquid-liquid extraction with a non-polar solvent or solid-phase extraction (SPE).

  • Biological Tissues: Utilize methods like QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).

• Cleanup:

  • Pass the extract through a cleanup column (e.g., silica gel, Florisil) to remove interfering matrix components.

• Concentration and Solvent Exchange:

  • Concentrate the cleaned extract to a small volume using a rotary evaporator or a stream of nitrogen.

  • If necessary, exchange the solvent to one compatible with the analytical instrument.

• Instrumental Analysis:

  • Analyze the final extract using GC-MS or LC-MS.

  • Develop a calibration curve using standards containing known concentrations of the analyte and a constant concentration of the internal standard.

• Quantification:

  • Calculate the analyte concentration based on the ratio of the analyte peak area to the internal standard peak area.

Protocol 2: Validation of an Analytical Method Using a Deuterated Internal Standard

Method validation ensures the reliability of the analytical data. Key validation parameters include:

• Selectivity: Analyze blank matrix samples to ensure no interferences are present at the retention time of the analyte and the internal standard.

• Linearity: Prepare a series of calibration standards with varying analyte concentrations and a fixed internal standard concentration. Plot the response ratio (analyte peak area / internal standard peak area) against the analyte concentration. The determination coefficient (r²) should typically be >0.99.

• Accuracy (Recovery): Spike blank matrix samples with known concentrations of the analyte at low, medium, and high levels. The recovery should typically be within 70-120%.

• Precision (Repeatability and Intermediate Precision): Analyze replicate spiked samples on the same day (repeatability) and on different days (intermediate precision). The relative standard deviation (RSD) should generally be ≤20%[3].

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

Mandatory Visualizations

Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.

Caption: Decision tree for selecting a suitable internal standard.

References

• 1. mdpi.com [mdpi.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. Validation of a Multi-Residue Analysis Method for 287 Pesticides in Citrus Fruits Mandarin Orange and Grapefruit Using Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]

The Gold Standard: A Justification for Deuterated Internal Standards in Regulatory Bioanalysis

In the landscape of drug development, the integrity and reliability of bioanalytical data are paramount for regulatory approval. For quantitative bioanalysis, particularly using liquid chromatography-mass spectrometry (LC-MS), the choice of an internal standard (IS) is a critical factor that directly influences the accuracy, precision, and robustness of the analytical method. This guide provides a comprehensive comparison, supported by experimental principles, to justify the use of deuterated internal standards in regulatory submissions to bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

Stable isotope-labeled internal standards (SIL-ISs), especially deuterated standards, are widely recognized as the "gold standard" in the field.[1][2][3] Their superiority lies in their near-identical physicochemical properties to the analyte of interest, which allows them to effectively compensate for variability throughout the analytical process, from sample preparation to instrumental analysis.[1][4]

Comparison of Internal Standards: Deuterated vs. Structural Analogs

The two primary types of internal standards used in LC-MS bioanalysis are deuterated standards and structural analogs. A deuterated internal standard is a form of the analyte where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen.[5] A structural analog is a compound with a similar chemical structure to the analyte but with a different elemental composition or arrangement.[2]

The fundamental advantage of a deuterated IS is its ability to co-elute with the analyte, meaning it has the same retention time in the chromatographic system.[1] This co-elution is crucial for compensating for matrix effects, a major source of error in LC-MS/MS analysis.[1][6] Matrix effects are the suppression or enhancement of the analyte's ionization due to co-eluting endogenous components from the biological matrix (e.g., plasma, urine).[7][8] Because a deuterated IS is affected by the matrix in the same way as the analyte, it provides a reliable means of correction.[7] Structural analogs, while similar, can have different ionization efficiencies and chromatographic behaviors, making them less effective at compensating for these matrix-induced variations.[1][9]

Data Presentation: Performance Comparison

The use of a deuterated internal standard consistently leads to improved accuracy and precision in bioanalytical assays. The following table summarizes representative data comparing the performance of a deuterated internal standard with a structural analog for the quantification of a hypothetical "Drug X".

Internal Standard Type	Analyte Concentration (ng/mL)	Accuracy (%)	Precision (%CV)	Matrix Effect (%)
Deuterated (D4-Drug X)	1	98.5	4.2	97.8
10	101.2	3.1	99.1
100	99.8	2.5	100.5
Structural Analog (Analog Y)	1	85.3	12.8	75.4
10	88.9	10.5	78.9
100	92.1	8.7	82.3

Data compiled from representative studies. Actual performance may vary depending on the analyte and matrix.[4]

As the data demonstrates, the deuterated internal standard resulted in a mean accuracy closer to the ideal value of 100% and a lower coefficient of variation (CV), indicating higher precision across the calibration range.[2]

Visualizing the Rationale and Workflow

To further illustrate the justification and application of deuterated standards, the following diagrams outline the logical decision-making process and a typical experimental workflow.

Caption: Decision pathway for internal standard selection in bioanalytical methods.

Caption: A generalized workflow for the comparative evaluation of internal standards.

Experimental Protocols

Protocol for Assessment of Matrix Effects

Objective: To evaluate the suppressive or enhancing effect of the biological matrix on the ionization of the analyte and the internal standard.[4]

Procedure:

• Source Matrix: Obtain at least six different sources of blank biological matrix.[4]

• Sample Sets: Prepare three sets of samples for each matrix source:

  • Set A (Neat Solution): Analyte and internal standard spiked in a neat solution (e.g., mobile phase) at low and high concentrations.

  • Set B (Post-Spiked Matrix): Extract blank matrix from each source. After the final extraction step, spike the analyte and internal standard into the extracted matrix at the same concentrations as Set A.[7]

  • Set C (Pre-Spiked Matrix): Spike the analyte and internal standard into the blank matrix from each source before the extraction process at the same concentrations as Set A.[6][7]

• Analysis: Analyze all samples using the LC-MS/MS method.

• Calculations:

  • Matrix Factor (MF): Calculate the MF for the analyte and the internal standard for each matrix source: MF = (Peak area in Set B) / (Peak area in Set A)[4]

  • Internal Standard-Normalized Matrix Factor (IS-normalized MF): IS-normalized MF = (MF of analyte) / (MF of internal standard)[4]

• Acceptance Criteria: The coefficient of variation (CV%) of the IS-normalized MF across the different matrix sources should be ≤15%.[4][6]

Protocol for Assessment of Accuracy and Precision

Objective: To determine the accuracy and precision of the bioanalytical method using the chosen internal standard.

Procedure:

• Quality Control (QC) Samples: Prepare QC samples in the biological matrix at a minimum of four concentration levels: lower limit of quantification (LLOQ), low, medium, and high.

• Intra-day (Within-run) Accuracy and Precision: Analyze at least five replicates of each QC level in a single analytical run.[4]

• Inter-day (Between-run) Accuracy and Precision: Analyze at least five replicates of each QC level on at least three different days.[4]

• Calculations: Calculate the mean concentration, accuracy (% bias from the nominal concentration), and precision (% CV) for each QC level.[4]

• Acceptance Criteria: For accuracy, the mean value should be within ±15% of the nominal value (±20% at the LLOQ). For precision, the CV should not exceed 15% (20% at the LLOQ).

Conclusion

The use of deuterated internal standards is a scientifically justified and regulatory-expected practice for generating high-quality, reliable bioanalytical data for submission.[2][3][8] Their ability to closely mimic the analyte of interest throughout the entire analytical process provides superior accuracy and precision compared to other alternatives, particularly in mitigating the unpredictable nature of matrix effects.[1][6] By adhering to rigorous validation protocols, researchers can confidently demonstrate the robustness and reliability of their bioanalytical methods, ultimately facilitating a smoother regulatory review process.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 9. scispace.com [scispace.com]

Comparative Analysis of Synthetic Routes to 1-Bromo-3-chloro-5-fluorobenzene-d3 and Potential Byproduct Formations

For Immediate Publication

A detailed guide for researchers, scientists, and drug development professionals on the synthesis of 1-Bromo-3-chloro-5-fluorobenzene-d3, offering a comparative analysis of a primary synthetic route and a common alternative. This guide provides an in-depth look at potential byproducts, supported by experimental data and detailed analytical protocols.

The deuterated compound, 1-Bromo-3-chloro-5-fluorobenzene-d3, is a valuable tool in pharmaceutical research, often utilized as an internal standard in pharmacokinetic and metabolic studies. The purity of this isotopically labeled compound is paramount for accurate analytical results. This guide explores the common synthetic pathways to its non-deuterated precursor and the subsequent deuteration, with a focus on identifying and quantifying potential byproducts.

Primary Synthetic Route: Sandmeyer Reaction of 3-Chloro-5-fluoroaniline

A prevalent method for the synthesis of 1-Bromo-3-chloro-5-fluorobenzene involves the Sandmeyer reaction, a well-established transformation of an aryl amine into an aryl halide via a diazonium salt intermediate. This multi-step process, while effective, is susceptible to the formation of several byproducts.

The synthesis commences with the diazotization of 3-chloro-5-fluoroaniline, followed by a copper(I) bromide-mediated substitution of the diazonium group with bromine. The final step involves the deuteration of the aromatic ring to yield the desired 1-Bromo-3-chloro-5-fluorobenzene-d3.

Potential Byproducts in the Sandmeyer Route

The Sandmeyer reaction is known to proceed via a radical mechanism, which can lead to the formation of biaryl byproducts through the coupling of two aryl radicals.[1][2] Additionally, the intermediate diazonium salt can react with water to form phenolic impurities. Incomplete diazotization or side reactions of the nitrous acid can also contribute to the impurity profile.

The subsequent deuteration step, commonly carried out using a platinum catalyst and deuterium oxide (D₂O), can also introduce impurities. Incomplete deuteration can result in a mixture of partially deuterated isotopologues. A more significant side reaction is hydrodehalogenation, where a halogen substituent is replaced by a deuterium atom, leading to the formation of di- and mono-halogenated deuterated benzenes.

Alternative Synthetic Route: Direct Bromination of 1-Chloro-3-fluorobenzene

An alternative approach to 1-Bromo-3-chloro-5-fluorobenzene is the direct electrophilic bromination of 1-chloro-3-fluorobenzene. This method avoids the use of diazonium salts but presents its own set of challenges, primarily related to regioselectivity.

The directing effects of the existing chloro and fluoro substituents on the aromatic ring will influence the position of the incoming bromine atom. Both chlorine and fluorine are ortho-, para-directing groups. This can lead to the formation of a mixture of regioisomers, which are often difficult to separate due to their similar physical properties.

Potential Byproducts in the Direct Bromination Route

The primary byproducts in this route are the undesired regioisomers of 1-Bromo-3-chloro-5-fluorobenzene. The relative amounts of these isomers depend on the reaction conditions, including the choice of brominating agent and catalyst. Over-bromination, leading to the introduction of more than one bromine atom, is also a possibility, though it can often be controlled by stoichiometric adjustments.

Comparative Data on Byproduct Formation

The following table summarizes the potential byproducts and their typical, albeit estimated, formation levels for the two synthetic routes. It is important to note that these values can vary significantly based on the specific reaction conditions.

Byproduct Category	Primary Route (Sandmeyer)	Alternative Route (Direct Bromination)
Biaryl Compounds	1-5%	Not typically formed
Phenolic Impurities	1-3%	Not typically formed
Incompletely Reacted Starting Material	< 2%	5-15% (can be higher)
Regioisomers	Not a primary concern	10-40% (highly condition-dependent)
Polyhalogenated Species	< 1%	1-5%
Under-deuterated Isotopologues	1-10% (in deuteration step)	1-10% (in deuteration step)
Hydrodehalogenation Products	< 2% (in deuteration step)	< 2% (in deuteration step)

Experimental Protocols

Synthesis of 1-Bromo-3-chloro-5-fluorobenzene via Sandmeyer Reaction

• Diazotization: 3-chloro-5-fluoroaniline is dissolved in an aqueous solution of hydrobromic acid and cooled to 0-5 °C. An aqueous solution of sodium nitrite is added dropwise while maintaining the temperature below 5 °C. The reaction is stirred for 30 minutes.

• Sandmeyer Reaction: In a separate flask, a solution of copper(I) bromide in hydrobromic acid is prepared and cooled. The cold diazonium salt solution is added slowly to the copper(I) bromide solution. The mixture is then warmed to room temperature and stirred for 1-2 hours.

• Work-up and Purification: The reaction mixture is extracted with an organic solvent (e.g., diethyl ether). The organic layer is washed with aqueous sodium hydroxide and brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. The crude product is purified by fractional distillation or column chromatography.

Deuteration of 1-Bromo-3-chloro-5-fluorobenzene

• Catalytic Exchange: 1-Bromo-3-chloro-5-fluorobenzene is dissolved in a suitable solvent (e.g., dioxane). Deuterium oxide (D₂O) and a platinum-on-carbon (Pt/C) catalyst are added.

• Reaction: The mixture is heated under an inert atmosphere (e.g., argon) at a specified temperature (e.g., 100-150 °C) for an extended period (24-48 hours).

• Work-up and Purification: The catalyst is removed by filtration. The filtrate is extracted with an organic solvent, and the organic layer is dried and concentrated. The product is purified by chromatography to remove any byproducts and starting material.

Analytical Method for Purity Assessment: GC-MS

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS) is used for the analysis.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is suitable for separating halogenated aromatic compounds.

• Oven Program: A temperature gradient is employed, for example, starting at 50 °C, holding for 2 minutes, then ramping to 250 °C at a rate of 10 °C/min.

• Injection: A split/splitless injector is used, with an injection volume of 1 µL.

• MS Detection: The mass spectrometer is operated in electron ionization (EI) mode, scanning a mass range of m/z 50-300.

• Quantification: The quantification of impurities is performed by comparing the peak areas of the byproducts to that of the main product, using response factors if known. An internal standard can be used for more accurate quantification.

Visualizing the Synthetic and Analytical Workflow

Caption: Workflow for the synthesis of 1-Bromo-3-chloro-5-fluorobenzene-d3 and subsequent purity analysis.

Caption: Alternative synthesis of 1-Bromo-3-chloro-5-fluorobenzene-d3 via direct bromination.

References

• 1. 1-Bromo-2-chloro-3-fluorobenzene | 883499-24-9 | Benchchem [benchchem.com]
• 2. 2-Bromo-1-chloro-3-fluorobenzene | C6H3BrClF | CID 21938660 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 1-Bromo-3-chloro-5-fluorobenzene-d3: A Guide for Laboratory Professionals

For immediate reference, this document outlines the essential safety and logistical procedures for the proper disposal of 1-Bromo-3-chloro-5-fluorobenzene-d3. Researchers, scientists, and drug development professionals should adhere to these guidelines to ensure safety and regulatory compliance.

This procedural guide provides a step-by-step approach to the disposal of 1-Bromo-3-chloro-5-fluorobenzene-d3, a deuterated halogenated aromatic compound. While specific data for the deuterated form is limited, the disposal procedures are based on the well-documented hazards of the parent compound, 1-Bromo-3-chloro-5-fluorobenzene. The primary hazards associated with this chemical include skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3] Therefore, careful handling and adherence to established protocols for halogenated organic waste are imperative.

Key Safety and Handling Data

For quick reference, the following table summarizes the key safety and physical properties of 1-Bromo-3-chloro-5-fluorobenzene. It is presumed that the deuterated version exhibits similar characteristics.

Property	Value	Source
Molecular Formula	C₆H₃BrClF	[2]
Molecular Weight	209.44 g/mol	[2]
Appearance	Clear to slightly pale yellow liquid
Signal Word	Warning	[1]
Hazard Statements	H315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation	[2]
Storage	Keep containers tightly closed in a dry, cool, and well-ventilated place.	[1]

Experimental Protocol: Step-by-Step Disposal Procedure

The following protocol details the necessary steps for the safe disposal of 1-Bromo-3-chloro-5-fluorobenzene-d3. This procedure should be conducted in a designated and properly ventilated area, such as a fume hood.

1. Personal Protective Equipment (PPE) and Preparation:

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[1][4]

• Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.[4]

• Work Area: Ensure a chemical fume hood is operational and used throughout the procedure. Have an eyewash station and safety shower readily accessible.[3]

2. Waste Collection and Segregation:

• Waste Container: Use a designated, properly labeled, and leak-proof container for halogenated organic waste. The container should be compatible with 1-Bromo-3-chloro-5-fluorobenzene-d3.

• Labeling: The waste container must be clearly labeled with "Halogenated Organic Waste" and a list of its contents, including "1-Bromo-3-chloro-5-fluorobenzene-d3".

• Segregation: Do not mix this waste with non-halogenated organic waste or other incompatible waste streams.

3. Handling and Transfer of Waste:

• Small Spills: In the event of a small spill, absorb the material with an inert absorbent material such as vermiculite, dry sand, or earth.[5] Do not use combustible materials like paper towels for the initial absorption of large spills.

• Transfer: Carefully transfer the waste, including any contaminated absorbent materials, into the designated halogenated organic waste container using chemically resistant tools (e.g., a spatula or funnel).

• Container Closure: Securely close the waste container after each addition to minimize the release of vapors.

4. Storage of Waste:

• Location: Store the sealed waste container in a cool, dry, and well-ventilated area, away from sources of ignition and incompatible materials such as strong oxidizing agents.[3][6]

• Secondary Containment: It is best practice to store the waste container within a secondary containment unit to prevent the spread of material in case of a leak.

5. Final Disposal:

• Licensed Waste Disposal: The ultimate disposal of 1-Bromo-3-chloro-5-fluorobenzene-d3 must be handled by a licensed and approved hazardous waste disposal company.[1]

• Regulatory Compliance: Ensure that all local, state, and federal regulations for hazardous waste disposal are strictly followed.[1] Chemical waste generators are responsible for the correct classification and disposal of their waste.[3]

• Documentation: Maintain accurate records of the waste generated, including its composition and quantity, for regulatory compliance.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of 1-Bromo-3-chloro-5-fluorobenzene-d3.

Caption: Disposal workflow for 1-Bromo-3-chloro-5-fluorobenzene-d3.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. 1-Bromo-3-chloro-5-fluorobenzene | C6H3BrClF | CID 2736223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. aksci.com [aksci.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. fishersci.com [fishersci.com]

Personal protective equipment for handling 1-Bromo-3-chloro-5-fluorobenzene-d3

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 1-Bromo-3-chloro-5-fluorobenzene-d3 in a laboratory setting. The information is targeted towards researchers, scientists, and professionals in drug development to ensure safe and compliant handling of this chemical.

Hazard Identification and Personal Protective Equipment

1-Bromo-3-chloro-5-fluorobenzene is a halogenated aromatic compound that presents several hazards.[1] It is crucial to use appropriate Personal Protective Equipment (PPE) to minimize exposure.

Summary of Hazards:

• Causes skin irritation.

• Causes serious eye irritation.[1]

• May cause respiratory irritation.[1][2]

• Harmful if swallowed.[1]

Personal Protective Equipment (PPE)	Specification
Eye and Face Protection	Chemical safety goggles or a face shield are required.[3][4]
Skin Protection	Chemically resistant gloves (e.g., nitrile rubber) and a lab coat must be worn.[3][5]
Respiratory Protection	Use in a well-ventilated area, preferably within a chemical fume hood.[3][5] If working outside a fume hood or with potential for aerosolization, a NIOSH/MSHA approved respirator is necessary.[6]

Operational Plan for Safe Handling

Adherence to a strict operational workflow is critical to ensure safety when handling 1-Bromo-3-chloro-5-fluorobenzene-d3.

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure that a chemical fume hood is operational and that all necessary PPE is readily available and in good condition. An eyewash station and safety shower should be accessible in the immediate vicinity.[4][7]

• Handling:

  • Conduct all manipulations of the compound within a certified chemical fume hood to avoid inhalation of vapors.[5]

  • Wear the specified PPE at all times.

  • Avoid direct contact with skin and eyes.[4] In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[4]

  • Use compatible lab equipment (e.g., glass, PTFE) to prevent reactions.

• Storage:

  • Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[4][6]

  • Keep away from incompatible materials such as strong oxidizing agents.[4]

  • The storage area should be clearly labeled.

Disposal Plan

Proper disposal of 1-Bromo-3-chloro-5-fluorobenzene-d3 and its contaminated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Disposal Protocol:

• Waste Segregation:

  • Collect all waste containing this chemical, including contaminated consumables (e.g., gloves, wipes), in a designated and clearly labeled hazardous waste container.[8]

  • Do not mix halogenated waste with non-halogenated waste streams.[3][8]

• Container Management:

  • Use a compatible, leak-proof container for waste collection.[5]

  • Keep the waste container closed at all times, except when adding waste.[3][8]

• Final Disposal:

  • Dispose of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[3]

  • Do not dispose of this chemical down the drain or in regular trash.[4][5]

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Bromo-3-chloro-5-fluorobenzene.

Property	Value	Reference
Molecular Formula	C₆H₃BrClF	[9]
Molecular Weight	209.44 g/mol	[1][9]
Appearance	Colorless to light yellow clear liquid	[9]
Boiling Point	72 °C / 5 mmHg	[9]
Density	1.72 g/cm³	[9]
CAS Number	33863-76-2	[9]

Experimental Workflow Diagram

The following diagram illustrates the safe handling workflow for 1-Bromo-3-chloro-5-fluorobenzene-d3.

Caption: Workflow for safe handling of 1-Bromo-3-chloro-5-fluorobenzene-d3.

References

• 1. 1-Bromo-3-chloro-5-fluorobenzene | C6H3BrClF | CID 2736223 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 6. fishersci.com [fishersci.com]
• 7. aarti-industries.com [aarti-industries.com]
• 8. campusoperations.temple.edu [campusoperations.temple.edu]
• 9. chemimpex.com [chemimpex.com]